3-(Morpholinomethyl)indole

• CAS: 5379-88-4

Core Science & Biosynthesis

Technical Whitepaper: Biological Activity and Cytotoxicity Profiling of 3-(Morpholinomethyl)indole

Executive Summary

3-(Morpholinomethyl)indole is a highly versatile synthetic pharmacophore and a structural analogue of the natural alkaloid gramine (1)[1]. By replacing the dimethylamine moiety of gramine with a morpholine ring, researchers have unlocked a unique chemical space characterized by improved metabolic stability, altered lipophilicity, and reduced off-target central nervous system (CNS) effects. This technical guide provides an in-depth analysis of its biological activity, cytotoxicity profile across various cancer cell lines, and the mechanistic pathways that make it a critical building block in modern drug discovery.

Structural Rationale: The Morpholine Advantage

In medicinal chemistry, the substitution of a dimethylamino group with a morpholine heterocycle is a deliberate design choice driven by physicochemical causality:

• pKa Modulation & Permeability: Dimethylamine has a pKa of ~10.7, meaning it is almost entirely protonated at physiological pH (7.4), which limits passive membrane diffusion. Morpholine, however, has a significantly lower pKa (~8.3). This increases the fraction of unionized molecules in the physiological environment, enhancing cellular permeability and optimizing the LogP value.

• Hydrogen Bonding & Sterics: The oxygen atom within the morpholine ring acts as a hydrogen bond acceptor, enabling novel interactions within target binding pockets (such as the zinc-binding domains of histone deacetylases) (2)[2]. Furthermore, the steric bulk of the ring shields the methylene linker from rapid metabolic degradation by monoamine oxidases (MAOs).

Broad-Spectrum Biological Activity

While 3-(morpholinomethyl)indole exhibits intrinsic bioactivity, it is most prominently utilized as a highly reactive Mannich base synthon to generate complex therapeutic architectures.

• Antiviral & Antifungal Properties: Gramine analogues featuring morpholine substitutions have demonstrated significant efficacy against plant pathogens. They inhibit the Tobacco Mosaic Virus (TMV) by cross-linking viral capsid proteins, disrupting necessary viral assembly (3)[3].

• Precursor to Trisindolines & Bis(indolyl)methanes: Through iodine-catalyzed or Lewis acid-mediated condensation with isatins or aldehydes, 3-(morpholinomethyl)indole is converted into trisindolines. These derivatives possess potent antimicrobial and anticancer properties (4)[4].

• Epigenetic Modulation: When functionalized into dihydroxamic acids, the morpholine-indole scaffold acts as a highly selective inhibitor of HDAC6, HDAC8, and HDAC10, driving chromatin remodeling without the broad-spectrum toxicity associated with pan-HDAC inhibitors[2].

Cytotoxicity Profile and Mechanism of Action

The cytotoxicity of 3-(morpholinomethyl)indole and its downstream derivatives is highly cell-line dependent, operating primarily through apoptosis induction and DNA minor groove binding (5)[5].

Quantitative Cytotoxicity Data

Compound Class	Target Cell Line	Tissue Origin	IC50 (μM)	Putative Mechanism
Trisindoline Analogues	CHO	Ovarian	12.33 ± 1.13	Cell cycle arrest / Apoptosis
Trisindoline Analogues	HeLa	Cervical	22.33 ± 0.51	Cell cycle arrest / Apoptosis
Trisindoline Analogues	B16	Melanoma	27.61 ± 0.80	Cell cycle arrest / Apoptosis
Minor Groove Binders	Kelly	Neuroblastoma	17.3 - 33.9	DNA Binding / Stress Response
Minor Groove Binders	HL-60	Leukemia	36.9 - 57.4	DNA Binding / Stress Response

(Data synthesized from standardized in vitro viability assays[4],[5])

Fig 1. Mechanistic pathways of 3-(morpholinomethyl)indole derivatives inducing apoptosis.

Standardized Experimental Protocols

As an application scientist, I emphasize that protocols must be self-validating. The following workflows incorporate mandatory internal controls to ensure data integrity.

Protocol A: Synthesis of 3-(Morpholinomethyl)indole via Mannich Reaction

Causality Check: The Mannich reaction requires a precise pH balance. Acetic acid is used not just as a solvent, but as a catalyst to protonate the formaldehyde, increasing its electrophilicity for nucleophilic attack by morpholine.

• Preparation: In a round-bottom flask, dissolve 1.0 eq of indole in glacial acetic acid.

• Imminium Ion Generation: In a separate vial, mix 1.1 eq of morpholine with 1.1 eq of aqueous formaldehyde (37%). Stir for 15 minutes at 0°C to form the reactive iminium ion intermediate.

• Coupling: Dropwise add the iminium solution to the indole solution. Maintain the temperature strictly at 0–5°C to prevent unwanted bis-alkylation.

• Reaction Monitoring (Self-Validation): Perform TLC (Hexane:EtOAc 7:3) every 30 minutes. The disappearance of the starting indole spot validates reaction progression.

• Workup: Neutralize the mixture with 10% NaOH until pH 8 (precipitates the basic product). Extract with dichloromethane, dry over anhydrous Na2SO4, and concentrate under vacuum.

• Structural Validation: Confirm synthesis via 1H-NMR. Look for the diagnostic singlet at ~3.7 ppm corresponding to the methylene bridge (-CH2-) connecting the indole and morpholine rings.

Protocol B: In Vitro Cytotoxicity Screening (MTT Assay)

Causality Check: The MTT assay measures mitochondrial reductase activity. To prevent false positives from chemical reduction of MTT by the test compound itself, a cell-free control well containing only the media and the compound must be included.

• Cell Seeding: Seed HeLa or CHO cells in a 96-well plate at a density of 5 × 10³ cells/well in 100 μL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of the synthesized compound (e.g., 1, 5, 10, 25, 50, 100 μM) in media. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent-induced apoptosis.

• Self-Validating Controls:

  • Vehicle Control: 0.1% DMSO in media (establishes 100% viability baseline).

  • Positive Control: Doxorubicin at 10 μM (validates assay sensitivity).

  • Background Control: Media + Compound, no cells (rules out auto-reduction of MTT).

• Incubation: Treat cells for 48 hours.

• MTT Addition: Add 10 μL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

• Solubilization: Carefully remove media and add 100 μL of DMSO to dissolve the purple formazan crystals.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate IC50 using non-linear regression analysis.

Fig 2. Standardized workflow for synthesis and in vitro cytotoxicity screening.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 21477, 3-(Morpholinomethyl)indole". PubChem.1

• "Iodine-Catalyzed Condensation of Isatin with Indoles: A Facile Synthesis of Di(indolyl)indolin-2-ones and Evaluation of Their Cytotoxicity." ResearchGate. 4

• "Discovery of Gramines as Novel Agents against a Plant Virus." Journal of Agricultural and Food Chemistry - ACS Publications. 3

• "A new synthesis of alkene-containing minor-groove binders and essential hydrogen bonding in binding to DNA and in antibacterial activity." ResearchGate. 5

• "Design and Synthesis of Dihydroxamic Acids as HDAC6/8/10 Inhibitors." PMC - NIH. 2

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An In-Depth Technical Guide to the Pharmacokinetics of 3-(Morpholinomethyl)indole Derivatives

Foreword: The Indole Scaffold in Drug Discovery

The indole nucleus, a fusion of a pyrrole and a benzene ring, is a privileged scaffold in medicinal chemistry.[1][2] Its presence in essential biomolecules like the amino acid tryptophan and its role as the core of numerous alkaloids and pharmaceuticals underscore its biological significance.[1][3] The versatility of the indole ring allows for substitutions that can dramatically alter a compound's biological activity, leading to potent agents in oncology, neurology, and infectious diseases.[3][4] Specifically, derivatives substituted at the C-3 position are a major focus of research due to their significant therapeutic potential.[5][6] This guide focuses on a particular subclass: 3-(morpholinomethyl)indole derivatives. Understanding the pharmacokinetic profile—the journey of Absorption, Distribution, Metabolism, and Excretion (ADME)—of this chemical series is paramount for translating a promising lead compound into a viable clinical candidate.

This document serves as a technical guide for researchers, scientists, and drug development professionals. It is designed not as a rigid set of instructions, but as a framework for critical thinking, grounded in mechanistic principles and field-proven methodologies. We will explore the likely pharmacokinetic fate of these molecules, the causal logic behind experimental design, and the self-validating systems required for robust data generation.

Part 1: The Anticipated ADME Profile of 3-(Morpholinomethyl)indole Derivatives

The pharmacokinetic journey of a drug is dictated by its physicochemical properties and its interactions with the body's complex biological systems. For 3-(morpholinomethyl)indole derivatives, we can predict a general profile based on the known behavior of the indole core and related structures.

Absorption

Following administration, a drug must pass through several biological barriers to reach systemic circulation. The morpholinomethyl group, while adding polarity, is often part of a larger, more lipophilic molecule. Most indole derivatives are developed for oral administration.[7] Key factors influencing absorption include:

• Solubility: The aqueous solubility of these compounds can be a limiting factor. The morpholine moiety can improve solubility at low pH (e.g., in the stomach) due to the basicity of its nitrogen atom. Experimental determination of solubility across a physiological pH range is a critical first step.

• Permeability: The ability to cross the intestinal epithelium is crucial for oral absorption. Many indole derivatives are sufficiently lipophilic to exhibit good membrane permeability.[8]

• Lipinski's Rule of Five: This rule provides a useful, albeit preliminary, assessment of "drug-likeness" for oral bioavailability. In silico tools can quickly calculate properties like LogP, molecular weight, and the number of hydrogen bond donors/acceptors to see if a compound generally complies with these guidelines.[9][10]

Distribution

Once absorbed, a compound is distributed throughout the body via the bloodstream. The extent of distribution is influenced by:

• Plasma Protein Binding (PPB): Many lipophilic drugs, including numerous indole derivatives, exhibit high binding to plasma proteins like albumin and alpha-1-acid glycoprotein.[11] High PPB (typically >99%) means only a small fraction of the drug is free to exert its pharmacological effect or be metabolized. This is a crucial parameter to measure, as it directly impacts the interpretation of in vitro potency data.

• Tissue Distribution: The volume of distribution (Vd) describes the extent to which a drug partitions into tissues. Lipophilic indole compounds often have a large Vd, indicating significant tissue penetration.

Metabolism: The Critical Hub of Indole Disposition

Metabolism is arguably the most complex and critical aspect of the pharmacokinetics of 3-substituted indoles. The liver is the primary site of drug metabolism, mediated largely by the cytochrome P450 (CYP450) superfamily of enzymes.[12][13][14] For 3-(morpholinomethyl)indole derivatives, several metabolic pathways are highly probable.

• Phase I Metabolism (Functionalization):

  • Dehydrogenation of the 3-Alkylindole Moiety: This is a well-documented and highly significant bioactivation pathway for 3-substituted indoles.[15] CYP450 enzymes, particularly CYP3A4, can abstract a hydrogen atom from the methylene bridge connecting the indole and morpholine rings.[16][15] This leads to the formation of a highly reactive and electrophilic 3-methyleneindolenine intermediate.[16] This intermediate can covalently bind to nucleophiles like glutathione (GSH) or cellular macromolecules (proteins, DNA), which is a potential source of toxicity (bioactivation). Identifying this pathway is a top priority in preclinical safety assessment.

  • Aromatic Hydroxylation: Oxidation of the indole's benzene ring (e.g., at the 5- or 6-position) is a common metabolic route for indoles.[17]

  • Morpholine Ring Metabolism: The morpholine ring can undergo oxidation or N-dealkylation, leading to ring-opening or cleavage from the parent molecule.

  • N-Oxidation: The nitrogen on the morpholine ring can be oxidized.

• Phase II Metabolism (Conjugation): The hydroxylated metabolites formed during Phase I can be further conjugated with endogenous molecules to increase their water solubility and facilitate excretion. Common conjugation reactions include glucuronidation and sulfation.

The potential for CYP450 inhibition is also a key consideration. Many compounds can inhibit specific CYP isoforms (e.g., CYP3A4, CYP2D6), leading to drug-drug interactions (DDIs) where the metabolism of co-administered drugs is slowed, potentially causing toxicity.[13][18]

Excretion

The polar metabolites generated by Phase I and Phase II metabolism are typically eliminated from the body via two primary routes:

• Renal Excretion: Water-soluble metabolites are excreted in the urine.

• Biliary/Fecal Excretion: Larger metabolites or parent compounds that are not well-absorbed may be excreted in the feces via the biliary system.

Part 2: A Framework for Pharmacokinetic Characterization

A robust understanding of a compound's ADME profile requires a suite of well-designed in vitro and in vivo experiments. The following protocols are foundational. The causality behind these choices is to build a predictive model of the compound's behavior in humans, identifying potential liabilities early in the discovery process.

Core In Vitro ADME Assays

These assays provide the first experimental data on a compound's metabolic fate and key properties. They are designed to be high-throughput and resource-efficient.

Causality: This assay provides a quantitative measure of intrinsic clearance (CLint), indicating how rapidly a compound is metabolized by Phase I enzymes. A compound that is too rapidly metabolized may have a short half-life and poor oral bioavailability in vivo.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Thaw pooled human liver microsomes (HLM) on ice. Dilute to a working concentration (e.g., 0.5 mg/mL) in 0.1 M phosphate buffer (pH 7.4).

  • Prepare a NADPH regenerating solution (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in phosphate buffer.

• Incubation:

  • Add the microsomal solution to a 96-well plate.

  • Add the test compound to the wells to achieve a final concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating solution.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard. The acetonitrile precipitates the microsomal proteins.

• Sample Processing & Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

  • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural log of the percentage of remaining parent compound versus time.

  • The slope of the resulting line is the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) = 0.693 / k.

  • Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein).

Caption: Workflow for In Vitro Metabolic Stability Assay.

Causality: This experiment identifies the specific metabolic pathways and, crucially, provides evidence for the formation of potentially toxic reactive metabolites. The use of a nucleophilic trapping agent like glutathione (GSH) is a self-validating system; the presence of a GSH adduct is direct proof of an electrophilic intermediate.

Step-by-Step Methodology:

• Incubation:

  • Follow the setup for the metabolic stability assay (Protocol 1), but use a higher compound concentration (e.g., 10-50 µM) to generate sufficient quantities of metabolites for detection.

  • Prepare two sets of incubations: one without and one with a trapping agent (e.g., 5 mM glutathione).

  • Incubate for a fixed, longer period (e.g., 60 minutes).

• Sample Processing:

  • Quench the reaction with ice-cold acetonitrile and process as described previously.

• LC-MS/MS Analysis:

  • Analyze the samples using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • In the non-GSH sample, search for predicted metabolites by extracting ion chromatograms for expected masses (e.g., Parent +16 for hydroxylation, Parent -14 for N-demethylation).

  • In the GSH sample, search specifically for the mass of the parent compound + GSH (e.g., Parent + 305 Da, after loss of H2). The detection of this mass is strong evidence of a reactive intermediate.

  • Use tandem mass spectrometry (MS/MS) to fragment the parent and metabolite ions to elucidate their structures.

Caption: Predicted Metabolic Pathways for a 3-(Morpholinomethyl)indole.

In Vivo Pharmacokinetic Study

Causality: An in vivo study integrates all ADME processes and provides the most relevant pharmacokinetic parameters, such as clearance (CL), volume of distribution (Vd), half-life (t½), and oral bioavailability (%F). This is the definitive test of how the compound behaves in a whole organism.

Step-by-Step Methodology:

• Animal Dosing:

  • Use two groups of rodents (e.g., Sprague-Dawley rats), typically 3-5 animals per group.

  • Group 1 (Intravenous, IV): Administer the drug as a bolus dose (e.g., 1-2 mg/kg) via the tail vein. The IV dose provides the baseline for 100% bioavailability.

  • Group 2 (Oral, PO): Administer the drug by oral gavage (e.g., 5-10 mg/kg).

• Blood Sampling:

  • Collect sparse blood samples (e.g., ~100 µL) from each animal at predetermined time points (e.g., Pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 24 hours post-dose) into tubes containing an anticoagulant (e.g., K2-EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples to separate plasma.

  • Harvest the plasma and store at -80°C until analysis.

• Sample Analysis:

  • Prepare plasma samples for analysis, typically by protein precipitation[19] or liquid-liquid extraction.

  • Quantify the concentration of the parent drug in each plasma sample using a validated LC-MS/MS bioanalytical method.[20]

• Pharmacokinetic Analysis:

  • Plot the plasma concentration versus time for both IV and PO groups.

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to perform non-compartmental analysis (NCA).

  • Calculate key parameters:

    • AUC (Area Under the Curve): Total drug exposure.

    • CL (Clearance): Volume of plasma cleared of drug per unit time.

    • Vd (Volume of Distribution): Apparent volume into which the drug distributes.

    • t½ (Half-life): Time for plasma concentration to decrease by half.

    • Absolute Oral Bioavailability (%F): Calculated as (%F) = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Caption: Workflow for a typical rodent in vivo PK study.

Part 3: Data Synthesis and Structure-Pharmacokinetic Relationships (SPKR)

Isolated data points are of limited value. The true insight comes from synthesizing all ADME data to build a holistic profile and understanding how chemical structure drives pharmacokinetic outcomes.

Interpreting the Data

• High In Vitro Clearance: If a compound is rapidly metabolized in liver microsomes, expect low oral bioavailability and a short half-life in vivo. This might necessitate medicinal chemistry efforts to block the site of metabolism.

• GSH Adduct Formation: The confirmation of a reactive metabolite is a significant safety flag. While not always a deal-breaker, it requires further investigation to assess the risk of idiosyncratic toxicity.[16]

• Low Bioavailability (%F): If in vivo bioavailability is low, the cause must be determined. Is it due to poor absorption (low permeability/solubility) or high first-pass metabolism (high in vitro clearance)? The in vitro data provides the necessary context. For example, if permeability is high and in vitro clearance is low, but oral bioavailability is poor, it may point to efflux transporter issues in the gut.

Structure-Pharmacokinetic Relationships (SPKR)

The 3-(morpholinomethyl)indole scaffold allows for systematic chemical modifications to optimize the PK profile.

Structural Modification	Potential PK Impact	Rationale
Substitution on the Indole Ring	Can block metabolic hotspots.	Adding an electron-withdrawing group (e.g., a halogen) to the 5- or 6-position can decrease the electron density of the indole ring, potentially slowing the rate of CYP-mediated oxidation.[21]
Modification of the Methylene Bridge	Can alter the rate of dehydrogenation.	Introducing steric hindrance (e.g., gem-dimethyl substitution) on the methylene carbon can physically block CYP450 access, preventing the formation of the reactive 3-methyleneindolenine intermediate.
Substitution on the Morpholine Ring	May alter solubility and metabolism.	Adding substituents can change the compound's overall physicochemical properties and introduce new potential sites for metabolism, possibly diverting it from the indole core.

Table 1: Examples of Structure-Pharmacokinetic Relationships for Indole Derivatives.

Conclusion

The pharmacokinetic profile of 3-(morpholinomethyl)indole derivatives is complex, with a high probability of metabolism centered on the 3-alkylindole moiety. A key liability for this chemical class is the potential for bioactivation via dehydrogenation to form a reactive 3-methyleneindolenine intermediate.[16][15] A thorough and mechanistically driven investigation using the in vitro and in vivo frameworks described here is essential. By understanding the causal links between chemical structure, metabolic pathways, and pharmacokinetic outcomes, drug discovery teams can rationally design and select compounds with a higher probability of success in clinical development.

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A Technical Guide to the Thermodynamic Stability of 3-(Morpholinomethyl)indole

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the thermodynamic stability of 3-(morpholinomethyl)indole, a crucial parameter for its development as a potential therapeutic agent. As a Mannich base of indole, its stability profile is governed by the inherent reactivity of the indole nucleus and the attached morpholinomethyl substituent. This document delineates the underlying principles of its stability, potential degradation pathways under various stress conditions, and robust analytical methodologies for its assessment. Detailed experimental protocols for forced degradation studies and subsequent analysis using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are provided, ensuring scientific integrity and reproducibility. The guide is structured to offer both theoretical insights and practical, field-proven guidance for researchers in drug discovery and development.

Introduction: The Significance of Thermodynamic Stability

In pharmaceutical development, the thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of its viability. It dictates not only the shelf-life and storage conditions of the final drug product but also influences its safety and efficacy profile. Degradation products can be inactive, less active, or even toxic. For 3-(morpholinomethyl)indole, a molecule of interest due to the prevalence of the indole scaffold in medicinal chemistry, a thorough understanding of its stability is paramount.[1][2][3]

This guide moves beyond a superficial overview, delving into the causality behind experimental choices and providing self-validating protocols. We will explore the kinetic versus thermodynamic landscape of indole chemistry and how this dichotomy influences the stability of 3-substituted indoles.

The Chemical Landscape of 3-(Morpholinomethyl)indole

3-(Morpholinomethyl)indole is synthesized via the Mannich reaction, a three-component condensation of indole, formaldehyde, and morpholine.[4] This reaction typically proceeds under acidic conditions. The product, a Mannich base, is generally stable but possesses latent reactivities that can be triggered by environmental stressors.[4][5]

The Indole Nucleus: A Double-Edged Sword

The indole ring system is an electron-rich aromatic heterocycle, making it susceptible to electrophilic attack and oxidation.[6][7] The C3 position is the most nucleophilic and therefore the most common site of reaction. While this reactivity is exploited in its synthesis, it also represents a potential liability for stability.

The Morpholinomethyl Substituent: A Point of Lability

The C-N bond of the aminomethyl group at the C3 position is a key feature of Mannich bases and can be susceptible to cleavage, particularly under hydrolytic conditions. This can lead to the formation of various degradation products. The stability of this bond is highly dependent on factors such as pH and temperature.[5][8]

Kinetic vs. Thermodynamic Stability of 3-Substituted Indoles

The substitution on the indole ring is a classic example of kinetic versus thermodynamic control. Electrophilic attack at the N1 position is often the kinetically favored pathway, leading to a less stable product. In contrast, substitution at the C3 position, as in 3-(morpholinomethyl)indole, yields the thermodynamically more stable isomer.[6][9][10] This inherent thermodynamic stability of the C3-substituted scaffold provides a solid foundation for the molecule's overall stability profile. However, this does not render it immune to degradation under stress conditions.

Predicted Degradation Pathways

Based on the known chemistry of indoles and Mannich bases, several degradation pathways for 3-(morpholinomethyl)indole can be predicted. Forced degradation studies are essential to confirm these pathways and identify any unexpected degradants.[1][2][11]

A visual representation of the predicted degradation pathways is provided below:

Caption: Predicted degradation pathways of 3-(morpholinomethyl)indole under various stress conditions.

Hydrolysis

Under both acidic and basic conditions, the C-N bond of the morpholinomethyl group is susceptible to cleavage. This retro-Mannich type reaction would likely yield indole-3-carbinol and morpholine. Indole-3-carbinol is itself unstable and can undergo further reactions, such as self-condensation or oxidation to indole-3-carboxaldehyde.

Oxidation

The electron-rich indole nucleus is prone to oxidation.[7][12] Oxidizing agents can attack the pyrrole ring, leading to the formation of various oxidized species, including 2-oxindole derivatives.[13] The methylene bridge could also be a site of oxidation.

Photolysis

Exposure to UV or visible light can induce photochemical reactions. This may involve the formation of radical species, leading to dimerization, polymerization, or the formation of photolytic adducts with solvent or other molecules.

Thermolysis

At elevated temperatures, thermal decomposition can occur. This is often a less specific process and may lead to the formation of a complex mixture of degradation products, including polymeric material.[14][15][16]

Experimental Design for Thermodynamic Stability Assessment

A comprehensive assessment of thermodynamic stability requires a well-designed forced degradation study.[1][2][3][11] The goal is to induce degradation to an extent (typically 5-20%) that allows for the reliable detection and characterization of degradants without completely consuming the parent compound.

The following flowchart outlines a robust workflow for this assessment:

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. onyxipca.com [onyxipca.com]
• 3. pharmasm.com [pharmasm.com]
• 4. lingayasvidyapeeth.edu.in [lingayasvidyapeeth.edu.in]
• 5. mdpi.com [mdpi.com]
• 6. bhu.ac.in [bhu.ac.in]
• 7. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 8. chemistry.mdma.ch [chemistry.mdma.ch]
• 9. benchchem.com [benchchem.com]
• 10. Kinetic vs Thermodynamic control. Subversive thoughts for electrophilic substitution of Indole. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 11. resolvemass.ca [resolvemass.ca]
• 12. ACP - Atmospheric oxidation mechanism and kinetics of indole initiated by ●OH and ●Cl: a computational study [acp.copernicus.org]
• 13. Electrochemical oxidation of 3-substituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis of 3-(Morpholinomethyl)indole via Mannich Condensation

Introduction & Scope

The synthesis of 3-(morpholinomethyl)indole—a structurally significant gramine analogue—is a fundamental transformation in medicinal chemistry and alkaloid synthesis. Compounds bearing the 3-aminoalkyl indole scaffold are critical building blocks for the development of tryptophan analogues, heteroauxins, and various central nervous system (CNS) therapeutics. This application note details a highly efficient, self-validating protocol for the synthesis of 3-(morpholinomethyl)indole via a three-component Mannich condensation, emphasizing the mechanistic causality behind reagent selection, order of addition, and in-process quality control.

Scientific Principles & Mechanistic Causality

The Mannich reaction of indole is a classic multicomponent process involving an enolizable or electron-rich substrate, a secondary amine, and an aldehyde. To ensure high yields and prevent side reactions, the experimental design must account for the following mechanistic principles:

• Regioselectivity of Indole: Indole is an electron-rich heteroaromatic system. The C-3 position is the most nucleophilic site due to the enamine-like character of the C2–C3 double bond. Nucleophilic attack at C-3 allows the resulting intermediate positive charge (Wheland intermediate) to be stabilized by the adjacent nitrogen atom without disrupting the aromaticity of the fused benzene ring .

• Role of Glacial Acetic Acid: Acetic acid serves a dual purpose as both the solvent and the acid catalyst. It protonates formaldehyde, increasing its electrophilicity toward morpholine. Subsequently, it protonates the resulting hemiaminal intermediate, facilitating the elimination of water to generate the highly reactive, electrophilic iminium ion (an Eschenmoser-type salt).

• Causality of Reagent Addition Order: The order of addition is the most critical parameter in this protocol. Morpholine and formaldehyde must be mixed in the acidic medium before the addition of indole. This ensures the complete formation of the iminium ion. If indole is exposed directly to formaldehyde under acidic conditions without the amine present, competitive electrophilic aromatic substitution occurs, leading to unwanted polymerization and the formation of bis(indolyl)methane side products .

Mechanistic pathway of the Mannich reaction yielding 3-(morpholinomethyl)indole.

Materials & Reagents

The following stoichiometry is optimized for a 10 mmol scale reaction. A slight excess of the amine and aldehyde ensures complete consumption of the indole, which is typically the most valuable starting material.

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Indole	117.15	1.0	1.17 g	Nucleophile
Morpholine	87.12	1.2	1.05 g (1.04 mL)	Secondary Amine
Formaldehyde (37% aq)	30.03	1.2	0.97 g (0.89 mL)	Electrophile Source
Glacial Acetic Acid	60.05	Solvent	10.0 mL	Solvent & Acid Catalyst
Sodium Hydroxide (20% aq)	40.00	Excess	~15.0 mL	Basification / Quench
Ethyl Acetate	88.11	Extraction	3 × 20 mL	Organic Extraction Solvent

Experimental Protocol

This protocol is designed as a self-validating system. The physical changes observed during the reaction (exotherm, solubility changes, and precipitation) serve as real-time indicators of chemical transformations.

Step 1: Iminium Ion Preparation

• Equip a 50 mL round-bottom flask with a magnetic stir bar and place it in an ice-water bath (0–5 °C).

• Add 10.0 mL of glacial acetic acid to the flask.

• Slowly add morpholine (1.04 mL, 12 mmol) dropwise over 2 minutes. Observation: A mild exotherm will occur as the morpholine acetate salt forms.

• Add 37% aqueous formaldehyde (0.89 mL, 12 mmol) dropwise. Stir the mixture for 15 minutes at 0–5 °C to allow the iminium ion to fully generate prior to indole introduction.

Step 2: Indole Addition 5. Remove the flask from the ice bath. 6. Add indole (1.17 g, 10 mmol) portion-wise over 5 minutes. Causality: Portion-wise addition prevents a sudden temperature spike, which could lead to competitive side reactions or degradation of the iminium intermediate.

Step 3: Reaction Phase 7. Allow the reaction mixture to warm to room temperature (20–25 °C) and stir continuously for 2 to 4 hours. 8. In-Process Control: Monitor the reaction via Thin Layer Chromatography (TLC) using Hexane/Ethyl Acetate (1:1) as the eluent. The reaction is complete when the non-polar indole spot (high Rf) disappears, replaced by a highly polar, UV-active product spot (low Rf) that stains positively with Dragendorff's reagent or iodine.

Step 4: Quench and Basification 9. Pour the acidic reaction mixture into a beaker containing 30 g of crushed ice. 10. Slowly add 20% aqueous NaOH dropwise under vigorous stirring until the pH of the solution reaches > 10. 11. Causality: In the acidic medium, the product exists as a water-soluble morpholinium acetate salt. Basification deprotonates the morpholine nitrogen (pKa ~ 8.3), causing the neutral free base of 3-(morpholinomethyl)indole to precipitate as a white/off-white solid.

Step 5: Isolation and Purification 12. Extract the aqueous mixture with ethyl acetate (3 × 20 mL). 13. Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. 14. Recrystallize the crude residue from a mixture of hexane/ethyl acetate or hot ethanol to afford pure 3-(morpholinomethyl)indole.

Step-by-step experimental workflow for the synthesis and isolation of the target compound.

Analytical Validation

To confirm the structural integrity and purity of the synthesized 3-(morpholinomethyl)indole, the following spectroscopic data should be verified against the isolated product .

Technique	Key Signals / Wavenumbers	Structural Assignment
¹H NMR (CDCl₃, 400 MHz)	δ 8.20 (br s, 1H)	Indole N–H (exchanges with D₂O)
δ 7.70 (d, J = 7.8 Hz, 1H)	Indole C4–H
δ 7.35 (d, J = 8.0 Hz, 1H)	Indole C7–H
δ 7.10 – 7.25 (m, 3H)	Indole C2–H, C5–H, C6–H
δ 3.70 (s, 2H)	Indole–CH₂ –N (Mannich base methylene bridge)
δ 3.65 (t, J = 4.6 Hz, 4H)	Morpholine O–CH₂
δ 2.50 (t, J = 4.6 Hz, 4H)	Morpholine N–CH₂
FTIR (ATR)	~3150 cm⁻¹ (broad)	N–H stretching (Indole ring)
~2850 – 2950 cm⁻¹	C–H stretching (Aliphatic morpholine/methylene)
~1110 cm⁻¹	C–O–C stretching (Morpholine ether linkage)

References

• Indoles in Multicomponent Processes (MCPs) . Chemical Reviews, ACS Publications. Available at:[Link]

• Bis- and Trisindolylmethanes (BIMs and TIMs) . Chemical Reviews, ACS Publications. Available at:[Link]

• Synthesis of New Mannich Bases from Indole Derivatives . Baghdad Science Journal. Available at:[Link]

Application Note: 3-(Morpholinomethyl)indole as a Privileged Scaffold in High-Throughput Drug Discovery Screening

Executive Summary

In the landscape of modern medicinal chemistry, the indole ring is universally recognized as a "privileged structure"—a molecular framework capable of providing high-affinity ligands for a diverse array of biological targets, including kinases, G-protein-coupled receptors (GPCRs), and viral polymerases[1].

However, unmodified indoles often suffer from poor aqueous solubility and suboptimal pharmacokinetic profiles. The functionalization of the indole core via the Mannich reaction to produce 3-(morpholinomethyl)indole (CAS: 5379-88-4) represents a strategic structural optimization[2]. By replacing the dimethylamine group found in naturally occurring gramine with a morpholine ring, medicinal chemists can lower the basicity (pKa) of the pendant amine and introduce a hydrogen-bond acceptor (the oxygen atom). This modification significantly enhances the molecule's solubility and bioavailability, making it an exceptional starting fragment for Fragment-Based Drug Discovery (FBDD) and High-Throughput Screening (HTS) campaigns[3].

This application note provides a comprehensive guide to synthesizing 3-(morpholinomethyl)indole and deploying it in a self-validating Fluorescence Polarization (FP) screening assay.

Physicochemical Profiling and Assay Metrics

To successfully integrate a fragment into an HTS pipeline, its physical properties and the statistical parameters of the screening assay must be rigorously defined. Table 1 summarizes the critical parameters for utilizing 3-(morpholinomethyl)indole in drug discovery workflows.

Table 1: Physicochemical Properties and HTS Assay Parameters

Parameter	Value / Description	Scientific Causality & Relevance
Chemical Name	4-(1H-indol-3-ylmethyl)morpholine	Standard IUPAC nomenclature[4].
Molecular Weight	216.28 g/mol	Ideal for FBDD (Rule of 3 compliant; MW < 300)[4].
Solubility (pH 7.4)	>32.4 µg/mL	Morpholine oxygen enhances aqueous solvation[4].
HTS Assay Volume	10 - 20 µL (384-well plate)	Miniaturization conserves target proteins and reagents.
DMSO Tolerance	Up to 5% (v/v)	Prevents target denaturation while keeping the fragment dissolved[5].
Target Z'-Factor	> 0.60	Ensures a robust, reproducible signal-to-noise ratio in HTS[5].

Workflow Diagram: Fragment-Based Drug Discovery

The integration of 3-(morpholinomethyl)indole into a drug discovery pipeline follows a logical progression from chemical synthesis to structural optimization.

Figure 1: Logical workflow for Fragment-Based Drug Discovery using indole derivatives.

Experimental Protocols

Protocol 1: Synthesis of 3-(Morpholinomethyl)indole (The Mannich Reaction)

Causality: The Mannich reaction is a three-component condensation[6]. Pre-forming the iminium ion from formaldehyde and morpholine before introducing the indole is critical. If indole and formaldehyde are mixed first, unwanted electrophilic aromatic substitution and polymerization of the indole ring will occur.

Step-by-Step Methodology:

• Iminium Ion Formation: In a round-bottom flask, dissolve morpholine (1.0 equivalent, 10 mmol) in 15 mL of glacial acetic acid. Cool the mixture to 0–5 °C using an ice bath. Slowly add aqueous formaldehyde (37% w/w, 1.0 equivalent, 10 mmol) dropwise under continuous magnetic stirring. Stir for 15 minutes.

• Indole Addition: Dissolve indole (1.0 equivalent, 10 mmol) in 5 mL of glacial acetic acid. Add this solution dropwise to the chilled iminium mixture.

• Reaction Progression: Remove the ice bath and allow the reaction to stir at room temperature for 2 to 4 hours.

• Self-Validating Step (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The reaction is complete when the starting indole spot completely disappears.

• Workup & Neutralization: Pour the reaction mixture over crushed ice. Slowly add 10% aqueous NaOH until the solution reaches a pH of 9–10. Note: Basification is required to deprotonate the morpholine nitrogen, forcing the product to crash out of the aqueous phase.

• Extraction & Purification: Extract the aqueous layer three times with Dichloromethane (DCM). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄. Evaporate the solvent under reduced pressure. Recrystallize the crude solid from hot ethanol to yield pure 3-(morpholinomethyl)indole.

Protocol 2: High-Throughput Kinase Screening via Fluorescence Polarization (FP)

Causality: Fluorescence Polarization (FP) is a homogeneous, mix-and-read technique that does not require washing steps[7]. It relies on the rotational dynamics of molecules. A small fluorescent tracer rotates rapidly in solution, emitting depolarized light. When the tracer binds to a massive kinase protein, its rotation slows, and the emitted light remains highly polarized[8]. If 3-(morpholinomethyl)indole successfully binds to the kinase active site, it displaces the tracer, causing a measurable drop in the polarization signal (mP)[9].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a fresh Kinase Assay Buffer consisting of 20 mM HEPES (pH 7.3), 10 mM MgCl₂, 2 mM DTT, and 0.01% Triton X-100. Causality: Triton X-100 is a non-ionic surfactant that prevents the hydrophobic indole fragment from forming non-specific colloidal aggregates, which can cause false positives in HTS.

• Compound Plating: Dispense 3-(morpholinomethyl)indole into a black, flat-bottom 384-well microplate. Dilute the compound so the final screening concentration is 100 µM, maintaining a strict final DMSO concentration of exactly 3% across all wells[5].

• Control Wells Setup (Self-Validation):

  • Positive Control (Low mP): Buffer + Tracer + DMSO (No target protein; simulates 100% inhibition).

  • Negative Control (High mP): Buffer + Target Protein + Tracer + DMSO (Simulates 0% inhibition).

• Target and Tracer Addition: Add the target kinase (e.g., 50 nM final concentration) and the specific fluorescent tracer (e.g., FITC-labeled ATP-competitive ligand, 5 nM final concentration) to the wells. Causality: The tracer concentration must be kept significantly below the dissociation constant (Kd) to ensure the assay is sensitive to competitive displacement.

• Incubation: Seal the plate and incubate in the dark at room temperature for 30 minutes to allow the binding equilibrium to establish.

• Measurement: Read the microplate using a multi-mode plate reader equipped with polarizing filters (Excitation: 485 nm, Emission: 530 nm).

• Data Analysis: Calculate the millipolarization (mP) values. Calculate the Z'-factor using the positive and negative controls to validate assay robustness. A Z'-factor > 0.6 indicates an excellent assay ready for hit-to-lead progression.

Mechanism of Fluorescence Polarization

The following diagram illustrates the molecular causality of the FP assay used to screen the synthesized indole derivative.

Figure 2: Mechanism of Fluorescence Polarization (FP) in competitive binding assays.

References

• 3-(Morpholinomethyl)indole | C13H16N2O | CID 21477 - PubChem - NIH National Center for Biotechnology Information (NCBI)[Link]

• The Fellowship of Privileged Scaffolds—One Structure to Inhibit Them All PubMed Central (PMC) - NIH[Link]

• Mannich bases in medicinal chemistry and drug design PubMed Central (PMC) - NIH[Link]

• Mannich reaction: A versatile and convenient approach to bioactive skeletons Indian Academy of Sciences[Link]

• Mannich reaction - Wikipedia Wikipedia [Link]

• Fluorescence Polarization Detection BMG LABTECH [Link]

• Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1 PubMed Central (PMC) - NIH[Link]

Sources

• 1. The Fellowship of Privileged Scaffolds—One Structure to Inhibit Them All - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]
• 4. 3-(Morpholinomethyl)indole | C13H16N2O | CID 21477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mannich reaction - Wikipedia [en.wikipedia.org]
• 7. bmglabtech.com [bmglabtech.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. PI3-Kinase Activity Fluorescence Polarization Assay - Echelon Biosciences [echelon-inc.com]

Application Note: 3-(Morpholinomethyl)indole as a Precursor for the Synthesis of Tryptophan Derivatives

Introduction & Mechanistic Rationale

Indole-based scaffolds are highly privileged structures in drug discovery, frequently utilized in the development of targeted cancer therapeutics, neurotransmitter analogs, and complex alkaloids[1]. The synthesis of unnatural tryptophan derivatives relies heavily on the efficient functionalization of the indole C3 position.

3-(Morpholinomethyl)indole is a highly versatile Mannich base utilized as a primary electrophilic precursor in these syntheses[2]. While the dimethylamine analog (Gramine) is traditionally used, the morpholine derivative offers distinct physicochemical and mechanistic advantages that improve reaction handling and yield.

The Causality of Reagent Selection

The conversion of the Mannich base to a tryptophan derivative relies on an elimination-addition mechanism. The base undergoes elimination to form a highly reactive 3-methyleneindolenine intermediate, which is subsequently trapped by a nucleophile[3].

• Why Morpholine over Dimethylamine? Morpholine is a weaker base (pKa 8.49) compared to dimethylamine (pKa 10.73)[4][5]. Upon protonation or alkylation, the weaker basicity of the morpholine leaving group facilitates a more thermodynamically favorable elimination step to form the 3-methyleneindolenine intermediate. Furthermore, morpholine is a liquid with a boiling point of 129°C, whereas dimethylamine is a noxious gas (BP 7°C)[4][5]. This makes the morpholine byproduct significantly easier and safer to handle in standard laboratory reflux conditions.

• Why Diethyl Acetamidomalonate (DEAM)? DEAM acts as the glycine equivalent in this synthesis. It features an acidic alpha-proton with a predicted pKa of ~11.93[6]. This allows it to be easily and quantitatively deprotonated by mild alkoxides (e.g., Sodium ethoxide, pKa ~16) to form a stabilized enolate. The steric bulk of the acetamido and diethyl ester groups prevents over-alkylation, ensuring a 1:1 stoichiometric addition to the 3-methyleneindolenine electrophile.

Mechanistic Pathway

Mechanistic pathway from indole to tryptophan via the 3-methyleneindolenine intermediate.

Quantitative Reagent Comparison

To understand the thermodynamic driving forces behind the protocol, the following table summarizes the key physicochemical properties of the leaving groups and the nucleophile.

Compound	Role in Synthesis	Conjugate Acid pKa	Boiling Point (°C)	Physical State at RT
Dimethylamine	Traditional Leaving Group	10.73[4]	7.0[4]	Gas
Morpholine	Optimized Leaving Group	8.49[5]	129.0[5]	Liquid
DEAM	Protected Nucleophile	~11.93[6]	185.0[6]	Crystalline Solid

Table 1: Physicochemical properties dictating the efficiency of the elimination-addition workflow.

Experimental Workflow & Protocols

Protocol A: Synthesis of 3-(Morpholinomethyl)indole

Objective: Generate the Mannich base via a multicomponent condensation. Causality: Glacial acetic acid is utilized as the solvent because its mildly acidic nature catalyzes the formation of the reactive iminium ion from formaldehyde and morpholine without degrading the electron-rich indole ring[2].

• Preparation: In a 250 mL round-bottom flask, dissolve 0.10 mol of indole in 50 mL of glacial acetic acid. Cool the solution to 0–5 °C using an ice bath.

• Iminium Formation: In a separate addition funnel, carefully mix 0.11 mol of morpholine with 0.11 mol of aqueous formaldehyde (37% w/w).

• Condensation: Add the morpholine-formaldehyde mixture dropwise to the indole solution over 30 minutes, maintaining the temperature below 10 °C to prevent unwanted polymerization.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12–16 hours.

• Isolation: Pour the reaction mixture into 200 mL of crushed ice. Slowly neutralize with 20% aqueous NaOH until the pH reaches 9–10. The 3-(morpholinomethyl)indole will precipitate as a white/pale solid.

• Purification: Filter the precipitate under vacuum, wash thoroughly with cold distilled water, and recrystallize from ethanol to yield pure 3-(morpholinomethyl)indole.

Protocol B: Alkylation of Diethyl Acetamidomalonate (DEAM)

Objective: Couple the Mannich base with the protected amino acid backbone. Causality: Sodium ethoxide in ethanol is used to match the ester groups of DEAM, preventing transesterification side-reactions while providing sufficient basicity to quantitatively form the DEAM enolate.

• Enolate Generation: Under an inert nitrogen atmosphere, dissolve 0.05 mol of sodium metal in 100 mL of absolute ethanol to generate sodium ethoxide. Add 0.05 mol of DEAM and stir for 30 minutes at room temperature.

• Coupling: Add 0.05 mol of 3-(morpholinomethyl)indole to the flask.

• Elimination-Addition: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 78 °C) for 8–12 hours. During this time, morpholine is expelled, and the DEAM enolate attacks the transient 3-methyleneindolenine[3].

• Workup: Cool the mixture to room temperature and concentrate under reduced pressure. Partition the residue between ethyl acetate and water. Extract the organic layer, dry over anhydrous Na₂SO₄, and evaporate to yield diethyl 2-acetamido-2-(1H-indol-3-ylmethyl)malonate.

Protocol C: Hydrolysis and Decarboxylation

Objective: Remove the protecting groups to yield racemic DL-Tryptophan. Causality: A two-step deprotection is required. Base-catalyzed saponification selectively cleaves the ethyl esters. Subsequent harsh acidic reflux is necessary to cleave the robust acetamido group and drive the thermal decarboxylation of the resulting malonic acid derivative.

• Saponification: Suspend the coupled product from Protocol B in 100 mL of 10% aqueous NaOH. Reflux for 4 hours until the solution becomes homogeneous, indicating complete ester cleavage.

• Acidification: Cool the solution and carefully acidify with concentrated HCl to pH 2. The dicarboxylic acid intermediate may temporarily precipitate.

• Decarboxylation & Deacetylation: Add an additional 50 mL of 6M HCl and reflux the mixture vigorously for 12 hours. The heat and acid drive the loss of CO₂ and hydrolyze the acetamide.

• Precipitation: Cool the mixture and adjust the pH to 5.9 (the isoelectric point of tryptophan) using dilute NH₄OH.

• Collection: Chill the solution overnight at 4 °C. Filter the precipitated DL-Tryptophan, wash with cold water and ethanol, and dry under vacuum.

Experimental Workflow Diagram

Step-by-step experimental workflow for the synthesis of tryptophan derivatives.

Sources

• 1. Recent developments in the discovery of indole-based scaffolds as promising targeted cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. "Synthesis of New Mannich Bases from Indole Derivatives" by Suad M. Al-Araji and Rana A. Ali [bsj.uobaghdad.edu.iq]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Dimethylamine - Sciencemadness Wiki [sciencemadness.org]
• 5. Morpholine | C4H9NO | CID 8083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Diethyl acetamidomalonate — Grokipedia [grokipedia.com]

Application Note: Catalytic Deaminative Functionalization of 3-(Morpholinomethyl)indole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Focus: Advanced catalytic methodologies for the C3-benzylic functionalization of indole alkaloids.

Introduction & Strategic Rationale

The indole nucleus is a privileged scaffold in medicinal chemistry, present in over 60% of unique small-molecule drugs containing nitrogen heterocycles[1]. While direct C3-alkylation of unprotected indoles is common, the precise construction of complex 3-substituted indoles (such as tryptamine derivatives, bis(indolyl)methanes, and 3-benzylindoles) often requires pre-functionalized building blocks.

3-(Morpholinomethyl)indole (CAS RN: 5379-88-4) has emerged as a superior gramine analogue for these transformations[2]. Traditionally, gramine (3-(dimethylaminomethyl)indole) has been used for deaminative cross-coupling; however, the morpholine derivative offers distinct operational advantages:

• Enhanced Stability & Handling: It is a highly crystalline, bench-stable solid[2].

• Superior Leaving Group Dynamics: The morpholine moiety exhibits optimal basicity and coordination properties, facilitating controlled extrusion during transition-metal catalysis.

• Reduced Toxicity & Odor: The morpholine byproduct is significantly less volatile and noxious than dimethylamine, making it highly preferable for process chemistry and scale-up.

This application note details field-proven catalytic protocols for the deaminative functionalization of 3-(morpholinomethyl)indole, focusing on mechanistic causality and self-validating experimental workflows.

Mechanistic Principles of Deaminative Coupling

The functionalization of 3-(morpholinomethyl)indole relies on the catalytic generation of a highly reactive electrophile. The C–N bond cleavage is the turnover-limiting step, driven by either transition-metal insertion (e.g., Rh, Ir, Ru) or base-promoted elimination[3][4].

Causality of Reactivity: The extrusion of morpholine generates a 3-methyleneindolenine (a vinylogous imine) intermediate. This transient species is highly electrophilic at the exocyclic methylene carbon. Nucleophilic attack (via 1,4-conjugate addition) by boronic acids, enolates, or other electron-rich species rapidly restores the aromaticity of the indole ring, providing a strong thermodynamic driving force for the reaction[3][4].

Caption: Catalytic cycle for the deaminative functionalization of 3-(morpholinomethyl)indole.

Quantitative Data & Strategy Comparison

Selecting the correct catalytic system depends heavily on the nature of the nucleophile. Table 1 summarizes the optimal conditions for various coupling partners based on recent mechanistic studies[3][4][5].

Table 1: Comparison of Catalytic Systems for Deaminative Coupling

Catalytic Strategy	Reagents / Catalyst	Optimal Nucleophiles	Typical Yields	Key Advantage / Causality
Transition-Metal Catalysis	[Rh(cod)Cl]2​ or Ir(I) complexes	Aryl/Alkyl Boronic Acids, Indoles	75–95%	Rh(I) stabilizes the 3-methyleneindolenine, preventing dimerization[3].
Base-Promoted (Metal-Free)	Cs2​CO3​ (1.0 equiv), Δ	Active Methylenes, Aminomaleimides	65–90%	Highly scalable; relies on thermal deprotonation to drive morpholine loss[4].
Borrowing Hydrogen	Ru(II) or Mn(I) Pincer	Alcohols, Unactivated Arenes	60–85%	Atom-economical; utilizes transient oxidation states for C-H functionalization[5].

Experimental Workflows & Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that the researcher can verify the success of each intermediate step.

Protocol A: Rhodium-Catalyzed Benzylic Substitution with Boronic Acids

This protocol enables the synthesis of 3-benzylindoles and 3-allylindoles via 1,4-addition of boronic acids to the in situ generated C=C–C=N linkage[3].

Materials Required:

• 3-(Morpholinomethyl)indole (1.0 mmol)

• Arylboronic acid (1.5 mmol)

• [Rh(cod)Cl]2​ (2.5 mol%)

• Na2​CO3​ (2.0 mmol)

• Solvent: 1,4-Dioxane/ H2​O (10:1 v/v), rigorously degassed.

Step-by-Step Methodology:

• Reaction Assembly: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 3-(morpholinomethyl)indole, the arylboronic acid, and Na2​CO3​ .

• Inert Atmosphere Generation: Evacuate and backfill the tube with Argon three times. Expert Insight: Oxygen must be strictly excluded to prevent homocoupling of the boronic acid.

• Catalyst Loading: Add [Rh(cod)Cl]2​ under a positive stream of Argon, followed by the addition of degassed 1,4-Dioxane/ H2​O .

• Thermal Activation: Seal the tube and heat to 80 °C in a pre-heated oil bath. The mixture typically transitions from a pale yellow suspension to a deep homogeneous amber solution.

• Self-Validation (Monitoring): After 4 hours, sample 10 µL of the reaction mixture, dilute in LC-MS grade Methanol, and analyze. The disappearance of the starting material mass ( m/z 217 for [M+H]+ )[2] and the appearance of the cross-coupled product confirms turnover.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with saturated aqueous NH4​Cl to neutralize the morpholine byproduct. Dry the organic layer over Na2​SO4​ , concentrate, and purify via flash column chromatography.

Protocol B: Transition-Metal-Free Base-Promoted Deaminative Coupling

For sp2/sp3 carbon nucleophiles with acidic protons (e.g., aminomaleimides or malonates), a base-promoted, metal-free approach is highly efficient and avoids precious metal contamination[4].

Materials Required:

• 3-(Morpholinomethyl)indole (1.0 mmol)

• Carbon Nucleophile (e.g., Aminomaleimide) (1.2 mmol)

• Cs2​CO3​ (1.0 mmol)

• Solvent: Toluene or DMF (anhydrous).

Step-by-Step Methodology:

• Preparation: Charge a 20 mL reaction vial with 3-(morpholinomethyl)indole, the nucleophile, and Cs2​CO3​ .

• Solvent Addition: Add 5 mL of anhydrous Toluene. Expert Insight: Toluene is preferred over polar aprotic solvents if the nucleophile is prone to side-reactions, as it limits the solubility of the base, providing a controlled, slow release of the reactive enolate.

• Reaction: Stir the mixture at 100 °C for 12–18 hours under a nitrogen atmosphere.

• Self-Validation (Monitoring): TLC monitoring (Hexanes:EtOAc 7:3) will show the consumption of the indole precursor (UV active, stains dark pink with p -anisaldehyde).

• Workup: Quench with water, extract with CH2​Cl2​ (3 × 15 mL), and wash the combined organic phases with brine. The crude product is typically highly pure but can be recrystallized from EtOH/Water.

Caption: Standardized experimental workflow for the catalytic functionalization of 3-(morpholinomethyl)indole.

Troubleshooting & Optimization Insights

• Incomplete Conversion: If the reaction stalls, it is often due to the re-addition of the extruded morpholine to the 3-methyleneindolenine intermediate. Solution: Ensure the reaction is run in an open system (with a reflux condenser under inert gas flow) or add a morpholine scavenger (e.g., molecular sieves or a mild electrophile) if the primary nucleophile is weakly reactive.

• Dimerization: The formation of bis(indolyl)methanes is a common side reaction when the nucleophile is sterically hindered. Solution: Slowly dose the 3-(morpholinomethyl)indole into the reaction mixture via a syringe pump to keep its steady-state concentration low, favoring cross-coupling over homocoupling[4].

References

• PubChem - NIH. "3-(Morpholinomethyl)indole | C13H16N2O | CID 21477". Available at:[Link]

• Organic Letters - ACS Publications. "Benzylic Substitution of Gramines with Boronic Acids and Rhodium or Iridium Catalysts". Available at:[Link]

• The Journal of Organic Chemistry - ACS Publications. "Transition-Metal-Free Base-Promoted Deaminative Coupling of Gramines with Aminomaleimides". Available at:[Link]

• Symmetry - MDPI. "Enantioselective Catalytic Synthesis of N-alkylated Indoles". Available at:[Link]

• Green Chemistry - RSC Publishing. "Iron-catalyzed regioselective C–H alkylation of indoles: an additive-free approach in renewable solvent". Available at:[Link]

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Application Note: A Step-by-Step Guide to the Mannich Reaction for the Synthesis of 3-(Morpholinomethyl)indole

Introduction: The Strategic Importance of the Mannich Reaction in Indole Functionalization

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products, pharmaceuticals, and bioactive compounds.[1][2][3] Its functionalization is a cornerstone of drug discovery, and among the most powerful methods for this purpose is the Mannich reaction. This three-component condensation provides a direct and efficient pathway to introduce aminoalkyl groups onto a carbon atom adjacent to a carbonyl group or other electron-rich positions.[4][5] The resulting products, known as Mannich bases, often exhibit enhanced solubility and bioavailability, making them valuable in the development of therapeutic agents.[6]

This application note provides a comprehensive, field-proven protocol for the synthesis of 3-(morpholinomethyl)indole, a representative Mannich base of indole. The procedure is designed for researchers in synthetic chemistry and drug development, offering not just a series of steps, but the underlying causality for each experimental choice. We will delve into the reaction mechanism, provide a detailed step-by-step methodology, outline characterization techniques, and offer a troubleshooting guide to ensure a high rate of success.

Reaction Principle and Mechanism: The Electrophilic Substitution of Indole

The Mannich reaction, in this context, is a classic electrophilic aromatic substitution. The indole ring system, particularly the C3 position, is electron-rich and highly nucleophilic, making it susceptible to attack by electrophiles.[7][8] The reaction proceeds through two primary stages:

• Formation of the Eschenmoser Salt Precursor (Iminium Ion): In the presence of an acid catalyst (often acetic acid, which also serves as the solvent), the secondary amine (morpholine) reacts with an aldehyde (formaldehyde) to form a highly electrophilic iminium ion. This ion is the key electrophile that will be attacked by the indole.[5][9]

• Nucleophilic Attack by Indole: The electron-rich C3 position of the indole attacks the carbon of the iminium ion. This step forms a new carbon-carbon bond. Subsequent deprotonation of the indole nitrogen re-establishes the aromaticity of the heterocyclic ring, yielding the final 3-(morpholinomethyl)indole product.[7]

Below is a diagram illustrating the step-by-step reaction mechanism.

Caption: Reaction mechanism for the Mannich synthesis of 3-(morpholinomethyl)indole.

Detailed Experimental Protocol

This protocol has been optimized for both yield and purity. Adherence to the specified conditions and safety precautions is critical for a successful outcome.

Materials and Reagents

Reagent	CAS No.	Molecular Wt. ( g/mol )	Molar Eq.	Amount
Indole	120-72-9	117.15	1.0	5.86 g (50 mmol)
Morpholine	110-91-8	87.12	1.1	4.79 g (55 mmol)
Formaldehyde (37% aq. soln.)	50-00-0	30.03	1.1	4.46 mL (55 mmol)
Glacial Acetic Acid	64-19-7	60.05	-	50 mL
Diethyl Ether	60-29-7	74.12	-	As needed
Saturated Sodium Bicarbonate	144-55-8	84.01	-	As needed
Anhydrous Magnesium Sulfate	7487-88-9	120.37	-	As needed

Equipment:

• 250 mL three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Safety Precautions

• General: Conduct the reaction in a well-ventilated fume hood at all times.[10] Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Formaldehyde: Is a known carcinogen and is toxic upon inhalation and skin contact. Handle with extreme care.

• Acetic Acid: Is corrosive and can cause severe skin burns and eye damage.

• Morpholine: Is corrosive and flammable. Avoid contact with skin and eyes.

• Indole: Can be irritating to the skin, eyes, and respiratory system.

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, add indole (5.86 g, 50 mmol) and glacial acetic acid (50 mL). Stir the mixture at room temperature until the indole is completely dissolved.

• Reagent Addition: Cool the flask in an ice bath to 0-5 °C. While maintaining this temperature, slowly add morpholine (4.79 g, 55 mmol) to the solution.

• Formaldehyde Addition: Continue stirring in the ice bath and add a 37% aqueous solution of formaldehyde (4.46 mL, 55 mmol) dropwise over 10-15 minutes. Causality Note: The dropwise addition at low temperature is crucial to control the exothermic reaction and prevent the formation of polymeric side products.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 12-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 1:1 v/v).

• Work-up - Quenching: Pour the reaction mixture slowly into a beaker containing 200 mL of ice-cold water. This will precipitate the crude product.

• Work-up - Neutralization: Carefully neutralize the aqueous mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 8. Stir for 30 minutes. Trustworthiness Note: Ensure complete neutralization to convert any protonated product to its free base form, which is essential for efficient extraction into an organic solvent.

• Work-up - Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 75 mL). Combine the organic layers.

• Work-up - Washing: Wash the combined organic layers with brine (1 x 50 mL) to remove residual water and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from ethanol or an ethanol/water mixture to yield 3-(morpholinomethyl)indole as a white to off-white crystalline solid.[11]

Experimental Workflow Diagram

Caption: Step-by-step workflow for the preparation of 3-(morpholinomethyl)indole.

Characterization and Data Analysis

The identity and purity of the synthesized 3-(morpholinomethyl)indole (C₁₃H₁₆N₂O, MW: 216.28 g/mol ) should be confirmed using standard analytical techniques.[12]

• Appearance: White to off-white crystalline solid.

• Melting Point: Literature melting points are typically in the range of 124-128 °C.[13]

• ¹H NMR (CDCl₃, 400 MHz): Expected chemical shifts (δ) in ppm: ~8.1 (br s, 1H, indole N-H), ~7.6 (d, 1H, Ar-H), ~7.3 (d, 1H, Ar-H), ~7.2-7.1 (m, 3H, Ar-H), ~3.7 (s, 2H, -CH₂-N), ~3.7 (t, 4H, morpholine -CH₂-O-), ~2.5 (t, 4H, morpholine -CH₂-N-).

• FT-IR (KBr, cm⁻¹): Characteristic peaks around 3100-3400 (N-H stretch), 3000-3100 (Ar C-H stretch), and 1100-1240 (C-N stretch).[11]

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive formaldehyde (old stock).2. Insufficient reaction time.3. Incomplete neutralization during work-up.	1. Use fresh, high-quality formaldehyde.2. Extend reaction time and monitor by TLC.3. Check pH carefully; ensure it is >8 before extraction.
Formation of Bis(indolyl)methane	1. Reaction temperature too high.2. Incorrect stoichiometry (excess indole or formaldehyde).	1. Maintain low temperature during initial addition.2. Re-verify the molar equivalents of all reagents.
Oily Product / Fails to Crystallize	1. Presence of unreacted starting materials or solvent.2. Impurities from side reactions.	1. Ensure complete removal of solvent on rotary evaporator.2. Purify via column chromatography on silica gel if recrystallization fails.
Product Discoloration	Air oxidation of the indole ring system.	Minimize exposure to air and light, especially during heating steps. Store final product under an inert atmosphere if necessary.

Conclusion and Applications

The Mannich reaction is a robust and highly effective method for the C3-aminoalkylation of indoles. The protocol detailed herein provides a reliable pathway to synthesize 3-(morpholinomethyl)indole, a valuable building block for more complex molecules. The 3-substituted indole motif is a key pharmacophore in a vast range of therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial agents.[2][6] Mastery of this reaction is therefore a critical skill for scientists and researchers dedicated to the advancement of modern drug discovery.

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 21477, 3-(Morpholinomethyl)indole. Retrieved from [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. University of Lucknow. Retrieved from [Link]

• Al-Araji, S. M., & Ali, R. A. (2012). Synthesis of New Mannich Bases from Indole Derivatives. ResearchGate. Retrieved from [Link]

• Al-Araji, S. M., & Ali, R. A. (2012). Synthesis of New Mannich Bases from Indole Derivatives. Baghdad Science Journal, 9(1), 168-177. Retrieved from [Link]

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• Chemistry LibreTexts. (2023). Mannich Reaction. Retrieved from [Link]

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• Zhang, Y., et al. (2023). Mannich reaction under acidic conditions and basic conditions. ResearchGate. Retrieved from [Link]

• Matsumoto, K., Uchida, T., et al. (1993). Mannich Reactions of Indoles with Dichloromethane and Secondary Amines under High Pressure. Heterocycles, 36(10), 2215-2218. Retrieved from [Link]

• Burra, S., et al. (2024). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. RSC Advances, 14, 14896-14917. Retrieved from [Link]

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• Bergman, J. (1971). Synthesis of 3-Substituted Indoles Starting from Isatin. Acta Chemica Scandinavica, 25, 1277-1280. Retrieved from [Link]

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Application Notes and Protocols for the In Vitro Evaluation of 3-(Morpholinomethyl)indole Compounds

An In-Depth Technical Guide

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of natural products and synthetic compounds with diverse pharmacological activities.[1][2][3] When functionalized at the 3-position with a morpholinomethyl group, this scaffold gives rise to a class of molecules with significant therapeutic potential, demonstrating activities ranging from anticancer to ion channel modulation.[4][5] This guide provides a comprehensive suite of detailed in vitro assay protocols designed for researchers, scientists, and drug development professionals engaged in the characterization of novel 3-(morpholinomethyl)indole derivatives. The methodologies herein are presented with an emphasis on the underlying scientific principles, ensuring robust, reproducible, and insightful data generation. We will cover foundational cytotoxicity assessments, target-specific enzyme inhibition assays, and functional cell-based screening.

Foundational Concepts: The 3-(Morpholinomethyl)indole Scaffold

The indole ring system is adept at forming hydrogen bonds and participating in π-stacking interactions, making it an effective pharmacophore for engaging with various biological targets.[1] The addition of the morpholine moiety, a common functional group in approved drugs, often enhances aqueous solubility, metabolic stability, and pharmacokinetic properties. The methyl linker provides appropriate spacing and conformational flexibility for the morpholine ring to interact with secondary binding pockets on target proteins.

Compounds featuring this combined scaffold have been investigated as inhibitors of protein kinases, modulators of ion channels, and as cytotoxic agents against cancer cell lines.[4][6] A frequent mechanism of action for such kinase inhibitors involves competition with ATP at the enzyme's active site, thereby disrupting downstream signaling cascades crucial for cell proliferation and survival.

Caption: A potential mechanism for 3-(morpholinomethyl)indole compounds.

Core In Vitro Assay Platforms

A tiered approach to in vitro screening is recommended, beginning with broad assessments of cytotoxicity and progressing to more specific, target-oriented assays.

Initial Screening: Cytotoxicity & Cell Viability Assays

The first step in characterizing a novel compound is to determine its effect on cell viability and proliferation. This provides a therapeutic window and identifies general toxicity. We will detail three common methods: MTT, LDH, and Annexin V/PI staining.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[7] In viable cells, NAD(P)H-dependent oxidoreductase enzymes reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced, measured by absorbance, is proportional to the number of metabolically active cells.[7]

Step-by-Step Methodology:

• Cell Seeding: Seed human cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) into a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.[8][9] Incubate overnight at 37°C, 5% CO₂ to allow for cell adherence.

• Compound Preparation: Prepare a 10 mM stock solution of the 3-(morpholinomethyl)indole compound in DMSO. Create a serial dilution series (e.g., 0.1, 1, 10, 25, 50, 100 µM) in complete culture medium. Ensure the final DMSO concentration in all wells is ≤ 0.5% to avoid solvent toxicity.

• Cell Treatment: Carefully remove the old medium from the wells. Add 100 µL of the prepared compound dilutions to the respective wells.

• Controls:

  • Vehicle Control: Cells treated with medium containing the same final concentration of DMSO.

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin at 10 µM).[8]

  • Blank Control: Wells containing medium only (no cells) for background subtraction.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C, 5% CO₂.[8]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in sterile PBS) to each well and incubate for 4 hours at 37°C.[8] Purple formazan crystals will become visible under a microscope.

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the crystals.[8] Mix gently by pipetting or placing on an orbital shaker for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control after subtracting the blank control absorbance. Plot the percentage of viability against the log of the compound concentration to determine the IC₅₀ value (the concentration at which 50% of cell viability is inhibited).

Caption: General workflow for MTT and LDH cytotoxicity assays.

Principle: The Lactate Dehydrogenase (LDH) assay measures the release of the cytosolic enzyme LDH into the culture medium upon cell membrane damage or lysis.[7] This colorimetric assay provides a quantitative measure of cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT protocol (2.1.1).

• Controls:

  • Spontaneous LDH Release: Untreated cells (or vehicle control).

  • Maximum LDH Release: Cells treated with a lysis buffer (provided in commercial kits) 45 minutes before the end of incubation.[7]

  • Background Control: Culture medium only.

• Incubation: Incubate for the desired time period (e.g., 24 hours).

• Supernatant Collection: After incubation, centrifuge the 96-well plate at 250 x g for 5 minutes to pellet any detached cells.[7]

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new, clean 96-well plate. Add 50 µL of the LDH reaction mix (from a commercial kit) to each well.[7][8]

• Incubation: Incubate for up to 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of the stop solution (from the kit) to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[8]

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound LDH - Spontaneous LDH) / (Maximum LDH - Spontaneous LDH)] * 100

Hypothetical data for a promising 3-(morpholinomethyl)indole compound (Compound X).

Cell Line	Assay	Incubation Time	IC₅₀ (µM)	Max Cytotoxicity (%)
MCF-7	MTT	48h	7.5	92% @ 50 µM
A549	MTT	48h	12.2	88% @ 50 µM
MCF-7	LDH	24h	15.8	85% @ 50 µM
A549	LDH	24h	21.4	79% @ 50 µM

Target-Based Assays: Enzyme Inhibition

Many indole derivatives exert their effects by inhibiting specific enzymes, particularly protein kinases.[6][10] A biochemical assay is essential to confirm direct inhibition of the purified enzyme.

Principle: This protocol describes a generic, fluorescence-based assay to measure the inhibition of a specific kinase (e.g., a MAP kinase like MEK or RAF). The assay quantifies the amount of phosphorylated substrate produced, often using a technology like Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or a fluorescence polarization (FP) antibody-based detection method.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer suitable for the kinase of interest (typically contains Tris-HCl, MgCl₂, DTT, and a phosphatase inhibitor).

  • Enzyme: Dilute the purified kinase enzyme to the desired working concentration in assay buffer.

  • Substrate: Dilute the kinase-specific substrate (e.g., a peptide) and ATP to their working concentrations in assay buffer.

  • Inhibitor: Prepare a serial dilution of the 3-(morpholinomethyl)indole compound in assay buffer with a constant, low percentage of DMSO.

• Enzyme-Inhibitor Pre-incubation: In a low-volume 384-well plate, add 5 µL of the inhibitor dilutions. Add 5 µL of the diluted enzyme solution.[10]

• Controls:

  • No Inhibitor Control (100% Activity): Enzyme + Substrate/ATP + Vehicle (DMSO).

  • No Enzyme Control (0% Activity): Substrate/ATP + Vehicle (DMSO).

• Incubation: Gently mix and incubate the plate for 15-30 minutes at room temperature to allow the compound to bind to the enzyme.[10]

• Initiate Reaction: Start the enzymatic reaction by adding 10 µL of the Substrate/ATP mixture to all wells.

• Reaction Incubation: Incubate the plate for 60-120 minutes at the optimal temperature for the enzyme (e.g., 30°C).

• Detection: Stop the reaction and detect the product by adding the detection reagents (e.g., TR-FRET antibody pair or FP tracer/antibody). Incubate as per the detection kit manufacturer's instructions.

• Signal Measurement: Read the plate on a compatible microplate reader (e.g., measuring TR-FRET ratio or fluorescence polarization).

• Data Analysis: Calculate the percentage of enzyme inhibition for each compound concentration relative to the no-inhibitor control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.[10]

Caption: Workflow for a typical biochemical enzyme inhibition assay.

Hypothetical IC₅₀ values for Compound X against a panel of related kinases.

Kinase Target	Assay Type	IC₅₀ (µM)
RAF Kinase	TR-FRET	0.25
MEK Kinase	FP	1.1
ERK Kinase	TR-FRET	> 50
PI3 Kinase	Luminescent	> 50

Functional Cell-Based Assays: GPCR Signaling

G protein-coupled receptors (GPCRs) are a major class of drug targets.[11] Cell-based functional assays are critical to determine if a compound acts as an agonist (activator) or antagonist (inhibitor) of a specific GPCR.

Principle: This protocol measures the modulation of cyclic AMP (cAMP), a key second messenger. Gs-coupled GPCRs increase intracellular cAMP upon activation, while Gi-coupled GPCRs decrease it. This assay can identify both agonists and antagonists.[12]

Step-by-Step Methodology:

• Cell Culture: Use a cell line stably expressing the GPCR of interest (e.g., HEK293-ADRA2A for the alpha-2A adrenergic receptor).

• Cell Seeding: Seed cells into a 96-well or 384-well plate and grow to near confluency.

• Compound Preparation: Prepare serial dilutions of the 3-(morpholinomethyl)indole compound in an appropriate assay buffer containing a phosphodiesterase (PDE) inhibitor like IBMX to prevent cAMP degradation.

• Assay Procedure (Antagonist Mode):

  • Add the compound dilutions to the cells and incubate for 15-30 minutes.

  • Add a known agonist for the receptor at its EC₈₀ concentration (the concentration that gives 80% of the maximal response).

  • Incubate for an additional 30-60 minutes.

• Assay Procedure (Agonist Mode):

  • Add the compound dilutions to the cells.

  • Incubate for 30-60 minutes.

• Cell Lysis and Detection: Lyse the cells and measure cAMP levels using a commercial kit, typically based on competitive immunoassay principles (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis:

  • Antagonist: Plot the signal against the log of the compound concentration to determine the IC₅₀ value, representing the concentration that inhibits 50% of the agonist-induced response.

  • Agonist: Plot the signal against the log of the compound concentration to determine the EC₅₀ value, representing the concentration that produces 50% of the maximal response.

Conclusion

The protocols outlined in this guide provide a robust framework for the systematic in vitro evaluation of novel 3-(morpholinomethyl)indole compounds. By progressing from broad cytotoxicity screening to specific, target-based biochemical and functional cell-based assays, researchers can efficiently characterize the biological activity, potency, and mechanism of action of their compounds. Careful execution of these protocols, with strict adherence to the use of appropriate controls, will yield high-quality, reproducible data essential for advancing promising candidates in the drug discovery pipeline.

References

• BenchChem. (2025). Application Notes and Protocols for Evaluating the Cytotoxicity of 5-Fluoro-3-Propyl-1H-Indole.
• BenchChem. (2025). Application Note: Protocol for Determining the Cytotoxicity of N-[(1H-indol-5-yl)methyl]acetamide.
• BenchChem. (2025). Application Notes and Protocols for Developing Enzyme Inhibition Assays for Indole-Based Compounds.

• Langmuir. (2004). Fluorescent assays to quantitate enzymatic activities yielding as end product an aqueous-insoluble indigo-blue dye. [Link]

• INDIGO Biosciences. GPCR Signaling Assays | GPCR Assay Kits.

• Microbe Online. (2022). Indole Test- Principle, Reagents, Procedure, Result Interpretation and Limitations. [Link]

• Journal of Medicinal Chemistry. (2022). A Comprehensive In Vitro Characterization of a New Class of Indole-Based Compounds Developed as Selective Haspin Inhibitors. [Link]

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• Biochemical Journal. (1966). The fluorescence of indoles and aniline derivatives. [Link]

• MDPI. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). [Link]

• MDPI. (2023). A Novel Indole Derivative with Superior Photophysical Performance for Fluorescent Probe, pH-Sensing, and Logic Gates. [Link]

• Analytical and Bioanalytical Chemistry. (2024). Fluorescent Parallel Electrophoresis Assay of Enzyme Inhibition. [Link]

• ResearchGate. (2018). Antioxidant capacities of synthesized Indole compounds by phosphomolybdenum assay. [Link]

• European Journal of Medicinal Chemistry. (2016). Synthesis and biological screening for cytotoxic activity of N-substituted indolines and morpholines. [Link]

• ResearchGate. (2017). Synthesis and biological evaluation of novel indole-pyrimidine hybrids bearing morpholine and thiomorpholine moieties. [Link]

• Chulalongkorn University. (2022). Recent advancements on biological activity of indole and their derivatives: A review. [Link]

• MDPI. (2020). Recent Progress in the Development of Indole-Based Compounds Active against Malaria, Trypanosomiasis and Leishmaniasis. [Link]

• MDPI. (2024). Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment. [Link]

• Journal of Enzyme Inhibition and Medicinal Chemistry. (2023). Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies. [Link]

• Thai Journal of Pharmaceutical Sciences. (2022). Recent advancements on biological activity of indole and their derivatives: A review. [Link]

• Preprints.org. (2024). Exploring the Versatile Pharmacological Potential of Indole Derivatives: A Comprehensive Review. [Link]

• Der Pharma Chemica. (2016). Synthesis, Characterization and Pharmacological Evaluation of Some Novel 3-indole Derivatives. [Link]

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• 1. Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pcbiochemres.com [pcbiochemres.com]
• 4. Rational Design and Synthesis of 3-Morpholine Linked Aromatic-Imino-1H-Indoles as Novel Kv1.5 Channel Inhibitors Sharing Vasodilation Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Comprehensive In Vitro Characterization of a New Class of Indole-Based Compounds Developed as Selective Haspin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Synthesis and Cytotoxic Evaluation of Novel 3-Substituted Derivatives of 2-Indolinone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

Application Note: Reagents and Protocols for the Alkylation of 3-(Morpholinomethyl)indole

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Executive Summary & Reactivity Profiling

3-(Morpholinomethyl)indole (CAS: 5379-88-4) is a highly versatile Mannich base of indole. Structurally analogous to gramine, it features a morpholine moiety in place of the traditional dimethylamine group. In synthetic organic chemistry and drug development, the term "alkylation" regarding this substrate is multifaceted. The molecule possesses a triple-reactivity profile, meaning it can be subjected to three distinct alkylation paradigms depending on the reagent selection and the desired synthetic endpoint:

• N4'-Quaternization : Alkylation of the morpholine nitrogen to activate the molecule.

• N1-Alkylation : Functionalization of the indole core nitrogen.

• C-Alkylation : Utilizing the activated Mannich base as an electrophilic alkylating agent to form new carbon-carbon bonds.

This guide provides field-proven, self-validating protocols for each pathway, detailing the causality behind reagent selection and mechanistic progression.

Figure 1: Divergent alkylation pathways of 3-(morpholinomethyl)indole based on reagent selection.

Pathway I: N4'-Quaternization (Electrophilic Activation)

Causality & Mechanistic Insight

Morpholine is a relatively poor leaving group under neutral conditions. To utilize 3-(morpholinomethyl)indole as an electrophile for downstream C-C bond formation, the morpholine nitrogen must be quaternized. [1]. As a soft electrophile, MeI selectively attacks the soft morpholine nitrogen over the indole N1. By conducting the reaction in a moderately polar aprotic solvent like Tetrahydrofuran (THF), the resulting highly polar quaternary ammonium salt rapidly precipitates, driving the reaction to completion via Le Chatelier's principle.

Step-by-Step Protocol

• Preparation : Flame-dry a round-bottom flask and purge with inert gas (N₂ or Ar).

• Dissolution : Dissolve 3-(morpholinomethyl)indole (1.0 equiv, e.g., 5.0 mmol) in anhydrous THF (0.2 M concentration) and cool to 0 °C in an ice bath.

• Alkylation : Add methyl iodide (MeI, 5.0 equiv) dropwise via syringe.

• Incubation : Remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Self-Validation Check : A dense white precipitate (the methiodide salt) will form within 15–30 minutes. The visual transition from a clear solution to a thick suspension confirms successful quaternization.

• Isolation : Filter the precipitate under a vacuum, wash thoroughly with cold anhydrous diethyl ether to remove unreacted MeI, and dry under a high vacuum.

Pathway II: N1-Alkylation (Indole Core Functionalization)

Causality & Mechanistic Insight

Functionalizing the indole nitrogen (N1) is often required to modulate the lipophilicity of a drug candidate or to block hydrogen-bond donation. The indole N-H is weakly acidic (pKa ~16.2). Therefore, a strong, non-nucleophilic base like Sodium Hydride (NaH, pKa ~35) is required to irreversibly deprotonate the N1 position, forming a reactive indolide anion. This anion subsequently undergoes a rapid S_N2 reaction with primary alkyl halides (e.g., benzyl bromide or allyl bromide). Performing N1-alkylation before N4'-quaternization is critical, as the neutral morpholine ring remains unreactive toward NaH.

Step-by-Step Protocol

• Deprotonation : Suspend NaH (60% dispersion in mineral oil, 1.2 equiv) in anhydrous N,N-dimethylformamide (DMF) at 0 °C under N₂.

• Substrate Addition : Add a solution of 3-(morpholinomethyl)indole (1.0 equiv) in DMF dropwise to the NaH suspension.

• Self-Validation Check : Observe the reaction mixture. Immediate effervescence (H₂ gas evolution) will occur. Stir for 30 minutes until bubbling completely ceases, confirming quantitative deprotonation.

• Alkylation : Add the alkylating reagent (e.g., Benzyl bromide, 1.1 equiv) dropwise.

• Incubation : Warm to room temperature and stir for 4 hours.

• Workup : Carefully quench the remaining NaH with saturated aqueous NH₄Cl at 0 °C. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with water and brine (to remove DMF), dry over Na₂SO₄, and concentrate in vacuo.

Pathway III: C-Alkylation (The Mannich Base as an Alkylating Agent)

Causality & Mechanistic Insight

Once activated, 3-(morpholinomethyl)indole acts as a powerful alkylating agent for carbon nucleophiles (e.g., diethyl malonate or glycine equivalents) to synthesize tryptophan analogs. Mechanistically, this does not proceed via direct S_N2. Instead, the activated morpholine group eliminates to form a 3-methylene-3H-indole (vinylogous iminium) intermediate. This intermediate is highly electrophilic at the exocyclic carbon. Nucleophilic attack at this position restores the aromaticity of the indole ring—providing a massive thermodynamic driving force .

While pre-quaternization with MeI is the classical approach,[2], avoiding the use of toxic methylating agents.

Figure 2: Elimination-addition mechanism for C-alkylation utilizing the Mannich base as an electrophile.

Step-by-Step Protocol (In Situ CDMT Activation)

• Reaction Assembly : In a dry flask, combine 3-(morpholinomethyl)indole (1.0 equiv), the carbon nucleophile (e.g., diethyl malonate, 1.2 equiv), and LiCl (1.0 equiv) in anhydrous acetonitrile (0.1 M).

• Base Addition : Add N,N-diisopropylethylamine (DIPEA, 2.0 equiv).

• Activation : Add CDMT (1.2 equiv) in one portion at room temperature.

• Incubation : Stir the mixture at room temperature for 4–6 hours.

• Self-Validation Check : Monitor via TLC (Hexanes/EtOAc 7:3). The UV-active starting material spot will disappear, replaced by a higher R_f product spot, indicating successful C-C bond formation.

• Purification : Dilute with water, extract with EtOAc, and purify the concentrated crude product via silica gel flash chromatography.

Quantitative Data Summary

The following table summarizes the operational parameters and expected outcomes for the three distinct alkylation workflows:

Alkylation Pathway	Primary Reagent(s)	Target Site	Reaction Time	Typical Yield	Key Self-Validation Metric
N4'-Quaternization	Methyl Iodide (MeI)	Morpholine Nitrogen	2 Hours	90–95%	Rapid formation of a dense white precipitate in THF.
N1-Alkylation	NaH / Benzyl Bromide	Indole Core (N1)	4.5 Hours	80–85%	Immediate H₂ gas evolution upon substrate addition to NaH.
C-Alkylation	CDMT / DIPEA / Malonate	Exocyclic Carbon	4–6 Hours	75–88%	Complete consumption of starting material via TLC monitoring.

References

• Gray, A. P. (1953). "The Alkylation of Gramine and of Indole-N-methyl-gramine." Journal of the American Chemical Society, 75(5), 1256-1256.

• Kitamura, M., et al. (2019). "Substitution of the Dimethylamino Group in Gramines and One-Pot Cyclization to Tetrahydro-β-carbolines Using a Triazine-Based Activating Agent." The Journal of Organic Chemistry, 84(13), 8715-8723.

• Mahboobi, S., et al. (2009). "Coupling of activated esters to gramines in the presence of ethyl propiolate under mild conditions." Tetrahedron Letters (Referenced via PMC).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Morpholinomethyl)indole

Welcome to the technical support center for the synthesis of 3-(morpholinomethyl)indole. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols. Our goal is to help you overcome common challenges and significantly improve the yield and purity of your synthesis.

The most common and direct route to synthesizing 3-(morpholinomethyl)indole, a valuable gramine analogue, is the Mannich reaction.[1][2][3][4] This one-pot, three-component reaction involves the aminomethylation of the electron-rich indole ring at the C3 position using formaldehyde and morpholine.[4] While seemingly straightforward, this reaction is prone to several issues that can suppress yields and complicate purification. This guide will address these issues systematically.

Troubleshooting Guide

This section addresses specific problems encountered during the synthesis. Each entry details potential causes and provides actionable solutions based on chemical principles.

Q1: Why is my yield of 3-(morpholinomethyl)indole consistently low?

Low yields are the most frequently reported issue. This can stem from suboptimal reaction conditions, reagent issues, or the formation of side products.

Potential Cause 1: Competing Side Reactions

The primary competing reaction is the formation of the bis(indolyl)methane (BIM) byproduct.[5] This occurs when a second indole molecule attacks the electrophilic Eschenmoser salt intermediate or a related iminium species, which is also the key intermediate for the desired product.

Solutions:

• Control Stoichiometry: Use a slight excess (1.1 to 1.2 equivalents) of morpholine and formaldehyde relative to indole. This ensures the iminium ion is rapidly formed and trapped by the amine, minimizing its availability to react with a second indole molecule.

• Order of Addition: Pre-mixing morpholine and formaldehyde before adding indole can be beneficial. This allows for the pre-formation of the reactive iminium species, ensuring its immediate reaction with indole once it is introduced.

• Temperature Control: Running the reaction at a lower temperature (e.g., 0 °C to room temperature) can disfavor the formation of the BIM byproduct, which may have a higher activation energy.[6]

Potential Cause 2: Inefficient Iminium Ion Formation

The reaction rate is highly dependent on the formation of the N,N-disubstituted aminomethyl cation (iminium ion).

Solutions:

• Acid Catalysis: The Mannich reaction is often catalyzed by acid.[1][7] Acetic acid is commonly used to facilitate the dehydration step leading to the iminium ion.[1][7] The optimal pH is typically mildly acidic.[8] If yields are low, consider adding a catalytic amount of acetic acid.

• Solvent Choice: While various solvents can be used, polar aprotic solvents like ethanol or methanol can facilitate the reaction. Some protocols have shown high yields using acetic acid as both a catalyst and solvent.[1][7]

Q2: I'm observing a significant amount of a white, insoluble byproduct. What is it and how can I prevent it?

This is almost certainly the bis(indolyl)methane (BIM) byproduct. It is typically much less soluble than the desired Mannich base and often precipitates from the reaction mixture.

Prevention Strategies:

• As discussed in Q1 , careful control of stoichiometry and temperature is the primary method to suppress BIM formation.[9][10]

• Reaction Medium: Using a solvent system where the desired product remains soluble while the BIM byproduct precipitates can sometimes be used as an in-situ purification method, but prevention is a better strategy.

Q3: How can I effectively purify my 3-(morpholinomethyl)indole product?

Purification can be challenging due to the basic nature of the product and the potential for closely-eluting impurities.

Standard Protocol: Column Chromatography

• Stationary Phase: Silica gel is most common.

• Mobile Phase: A gradient of petroleum ether/ethyl acetate is often effective.[11] However, due to the basicity of the morpholine nitrogen, the product can streak on silica gel. To mitigate this, add a small amount of a basic modifier to your eluent.

  • Recommended Eluent System: Start with a non-polar solvent (like hexane or petroleum ether) and gradually increase the polarity with ethyl acetate. Add 0.5-1% triethylamine (TEA) or ammonia solution to the eluent mixture to prevent streaking and improve peak shape.

Alternative Protocol: Acid-Base Extraction

• Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The basic product will move into the aqueous phase as a protonated salt, while non-basic impurities like BIM will remain in the organic layer.

• Separate the aqueous layer.

• Basify the aqueous layer with a base (e.g., 1M NaOH or saturated sodium bicarbonate solution) to a pH > 10.

• Extract the deprotonated, free-base product back into an organic solvent.

• Dry the organic layer with an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.

This extraction method is highly effective for removing non-basic impurities and can significantly simplify final purification by chromatography if still needed.

Frequently Asked Questions (FAQs)

Q: What is the mechanism of the Mannich reaction for this synthesis?

A: The reaction proceeds in three main stages:

• Iminium Ion Formation: Morpholine (a secondary amine) reacts with formaldehyde in the presence of an acid catalyst to form a highly electrophilic iminium cation (Eschenmoser's salt precursor).

• Electrophilic Attack: The electron-rich C3 position of the indole ring acts as a nucleophile, attacking the iminium ion.

• Deprotonation: The resulting intermediate is deprotonated to restore the aromaticity of the indole ring, yielding the final 3-(morpholinomethyl)indole product.

Caption: The key steps of the Mannich reaction.

Q: Can I use paraformaldehyde instead of an aqueous formaldehyde solution?

A: Yes, paraformaldehyde is often preferred. It is an anhydrous source of formaldehyde that can be depolymerized in situ under the reaction conditions. Using paraformaldehyde avoids introducing water, which can hinder the formation of the iminium ion intermediate, consistent with Le Chatelier's principle.[8]

Q: What are the optimal reaction conditions (temperature, time, solvent)?

A: Optimal conditions can vary, but a good starting point based on literature is:

• Temperature: 25-50°C.[2] Some methods report success with ultrasound irradiation, which can offer milder and more efficient conditions.[1]

• Time: 2-12 hours. Reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Solvent: Acetic acid, ethanol, or methanol are common choices.[1]

The table below summarizes yields reported under various conditions for gramine analogues, which provides a useful reference.

Catalyst/Solvent System	Temperature (°C)	Time (h)	Yield (%)	Reference
Acetic Acid	Reflux	2	95.6	Xu et al. (2004)[1]
Ultrasound Irradiation	RT	0.5-1	69-98	Li et al. (2011)[1]
Montmorillonite/ZnCl₂ (Microwave)	MW	5 min	93.8	Unknown[1]
Acidic Ionic Liquid	80	3	81.6	Unknown[1]

Q: What safety precautions should I take?

A:

• Formaldehyde: Is a suspected carcinogen and a sensitizer. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Indole: Can be irritating. Avoid inhalation of dust and skin contact.

• Solvents: Handle flammable organic solvents with care and away from ignition sources.

Experimental Protocols

Protocol 1: Standard Synthesis using Acetic Acid

This protocol is adapted from established methods for gramine synthesis, which are directly analogous.[1]

Materials:

• Indole (1.0 eq)

• Morpholine (1.2 eq)

• Aqueous Formaldehyde (37 wt. %, 1.2 eq)

• Glacial Acetic Acid

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add indole and glacial acetic acid.

• Stir the mixture until the indole is fully dissolved.

• In a separate beaker, mix the morpholine and aqueous formaldehyde solution. Cool this mixture in an ice bath.

• Slowly add the morpholine/formaldehyde mixture to the stirred indole solution. An exotherm may be observed.

• Heat the reaction mixture to 50°C and stir for 4-6 hours. Monitor the reaction progress by TLC (e.g., using 7:3 Hexane:Ethyl Acetate with 1% TEA).

• After completion, cool the mixture to room temperature and pour it over crushed ice.

• Basify the mixture by slowly adding concentrated NaOH solution until the pH is ~11-12.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by silica gel column chromatography (Hexane/Ethyl Acetate gradient with 1% TEA).

Troubleshooting Workflow Diagram

If you encounter low yields, follow this systematic troubleshooting process.

Caption: A decision tree for troubleshooting low yield.

References

• Synthesis of 3-Substituted Indoles by Yonemitsu Three-Component Reactions Accelerated in Microdroplet/Thin Film. The Journal of Organic Chemistry - ACS Publications. [Link]

• Simple and efficient synthesis of bis(indolyl)methanes by using NiSO4.6H2O. Journal of Chemical, Biological and Physical Sciences. [Link]

• Facile Synthesis of Bis(indolyl)methanes Catalyzed by α-Chymotrypsin. MDPI. [Link]

• Rational Design and Synthesis of 3-Morpholine Linked Aromatic-Imino-1H-Indoles as Novel Kv1.5 Channel Inhibitors Sharing Vasodilation Effects. National Center for Biotechnology Information (PMC). [Link]

• Recent Developments of Gramine: Chemistry and Biological Activity. MDPI. [Link]

• Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. RSC Publishing. [Link]

• Recent Advancement in the Green Synthesis of Bis(indolyl) Methane via One-pot Multicomponent Condensation Strategy – A Mini Review. Journal of Chemical, Biological and Physical Sciences. [Link]

• Process of preparing purified aqueous indole solution.

• Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. National Center for Biotechnology Information (PMC). [Link]

• The proposed reaction mechanism for the formation of bisindolylmethane 3a under electrochemical conditions. ResearchGate. [Link]

• MANNICH REACTIONS OF INDOLES WITH DICHLOROMETHANE AND SECONDARY AMINES UNDER HIGH PRESSURE. HETEROCYCLES. [Link]

• Indole synthesis. Organic Chemistry Portal. [Link]

• Synthesis of New 3-Substituted Indole Derivatives. ResearchGate. [Link]

• Synthesis of New Mannich Bases from Indole Derivatives. Baghdad Science Journal. [Link]

• Design and Biological Evaluation of Mannich-Modified 8-Hydroxyquinoline–Phthalimide Hybrids Against Drug-Resistant Cancer Cells. National Center for Biotechnology Information (PMC). [Link]

• l-Proline catalysed multicomponent synthesis of 3-amino alkylated indolesvia a Mannich-type reaction under solvent-free conditions. Green Chemistry (RSC Publishing). [Link]

• Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. MDPI. [Link]

• Synthesis of Medicinally Important Indole Derivatives: A Review. Bentham Science. [Link]

• Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the synthesis of natural alkaloids (+)-241D. RSC Publishing. [Link]

• Troubleshoot low miniprep yield. Reddit. [Link]

• Consecutive four-component synthesis of trisubstituted 3-iodoindoles by an alkynylation–cyclization–iodination–alkylation sequence. National Center for Biotechnology Information (PMC). [Link]

• Recent Developments of Gramine: Chemistry and Biological Activity. ResearchGate. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. "Synthesis of New Mannich Bases from Indole Derivatives" by Suad M. Al-Araji and Rana A. Ali [bsj.uobaghdad.edu.iq]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. jocpr.com [jocpr.com]
• 10. Recent Advancement in the Green Synthesis of Bis(indolyl) Methane via One-pot Multicomponent Condensation Strategy – A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Solubility Challenges of 3-(morpholinomethyl)indole in Aqueous Media

Welcome to the technical support center for 3-(morpholinomethyl)indole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common solubility challenges encountered with this compound in aqueous media. Here, we provide in-depth troubleshooting advice, detailed protocols, and the scientific rationale behind our recommendations to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving 3-(morpholinomethyl)indole in my aqueous buffer (e.g., PBS, pH 7.4). Why is this happening?

A1: While 3-(morpholinomethyl)indole possesses a hydrophilic morpholine group, its core indole structure is hydrophobic, leading to limited aqueous solubility. PubChem reports a solubility of >32.4 µg/mL at pH 7.4, which may not be sufficient for all experimental needs[1]. The primary reason for poor solubility in neutral aqueous buffers is that the morpholine nitrogen, a basic amine, is predominantly in its neutral, uncharged state at this pH. This uncharged form is less soluble in polar solvents like water.

The key to improving the aqueous solubility of this compound lies in understanding its acid-base chemistry. The morpholine moiety has a pKa value of approximately 8.3-8.5[2][3][4]. At a pH below its pKa, the morpholine nitrogen will be protonated, forming a positively charged morpholinium ion. This charged species is significantly more soluble in aqueous media.

Q2: Can I improve the solubility of 3-(morpholinomethyl)indole by adjusting the pH of my solution?

A2: Yes, pH adjustment is a highly effective strategy for solubilizing 3-(morpholinomethyl)indole. By lowering the pH of your aqueous buffer, you can increase the proportion of the protonated, more soluble form of the molecule. A good starting point is to prepare your solution in a buffer with a pH at least 2 units below the pKa of the morpholine group (i.e., pH ≤ 6.5).

However, a critical consideration is the potential for acid-catalyzed degradation of the indole ring. Some indole-containing compounds are known to be unstable in strongly acidic conditions, which can lead to oligomerization or other forms of degradation, often indicated by a color change (e.g., to a reddish-brown hue)[5]. Therefore, it is a delicate balance between enhancing solubility and maintaining the stability of your compound.

We recommend a systematic approach to pH optimization, as detailed in the protocol below.

Troubleshooting Guides & Protocols

Protocol 1: Solubility Enhancement by pH Adjustment

Objective: To determine the optimal pH for solubilizing 3-(morpholinomethyl)indole while minimizing potential degradation.

Materials:

• 3-(morpholinomethyl)indole powder

• Aqueous buffers of varying pH (e.g., citrate buffers for pH 3-6, phosphate buffers for pH 6-8)

• Vortex mixer

• pH meter

• Optional: Spectrophotometer or HPLC for quantitative analysis

Procedure:

• Initial pH Screening:

  • Prepare a series of small-volume aqueous buffers (e.g., 1 mL) with a range of pH values (e.g., pH 4.0, 5.0, 6.0, and 7.4).

  • To each buffer, add a pre-weighed amount of 3-(morpholinomethyl)indole to achieve your desired final concentration.

  • Vortex the samples vigorously for 1-2 minutes.

  • Visually inspect for complete dissolution. Note any color changes.

• Quantitative Solubility Assessment (Optional but Recommended):

  • If visual inspection is insufficient, centrifuge the samples to pellet any undissolved material.

  • Carefully collect the supernatant and measure the concentration of the dissolved compound using a validated analytical method (e.g., UV-Vis spectrophotometry at the compound's λmax or HPLC).

• Stability Check:

  • Incubate the clear solutions at the desired experimental temperature for a relevant period (e.g., 2, 4, 24 hours).

  • Periodically check for any signs of precipitation or color change, which could indicate compound instability.

Interpreting the Results:

pH	Expected Solubility	Potential for Degradation
< 4	High	High
4 - 6	Moderate to High	Moderate
> 6	Low	Low

This data should be used as a general guideline; empirical testing is crucial.

Caption: pH-dependent equilibrium of 3-(morpholinomethyl)indole.

Q3: pH adjustment is causing my compound to degrade. What are my other options?

A3: If pH adjustment proves unsuitable for your application due to compound instability, there are several effective alternative strategies. The most common approach is to first dissolve the compound in a water-miscible organic solvent to create a concentrated stock solution, which is then diluted into your aqueous experimental medium.

Protocol 2: Preparation of a Concentrated Stock Solution using a Co-Solvent

Objective: To prepare a high-concentration stock solution of 3-(morpholinomethyl)indole for serial dilution into aqueous media.

Materials:

• 3-(morpholinomethyl)indole powder

• Dimethyl sulfoxide (DMSO), analytical grade

• Polyethylene glycol 400 (PEG 400) or Ethanol (optional co-solvents)

• Sterile microcentrifuge tubes or vials

• Vortex mixer and/or sonicator

Procedure:

• Solvent Selection: DMSO is an excellent first choice due to its strong solubilizing power for a wide range of compounds[6].

• Stock Solution Preparation:

  • Accurately weigh the required amount of 3-(morpholinomethyl)indole.

  • Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10-50 mM).

  • Vortex vigorously. If dissolution is slow, sonication or gentle warming (e.g., to 37°C) can be applied. Be cautious with heating, as it may accelerate degradation.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Dilution into Aqueous Media:

• When preparing your working solution, perform a serial dilution of the DMSO stock into your final aqueous buffer.

• Crucially, ensure the final concentration of DMSO in your assay is low enough to not cause cellular toxicity or interfere with your experimental system. For most cell-based assays, the final DMSO concentration should be kept below 0.5% [5].

Troubleshooting Precipitation Upon Dilution:

If the compound precipitates out of solution upon dilution into the aqueous buffer, consider a mixed co-solvent system. A common formulation for in vivo studies that can be adapted for in vitro use is a mixture of DMSO, PEG 400, and a surfactant like Tween 80, diluted in saline or buffer[7].

Caption: Co-solvent workflow for solubilization.

Q4: I need to avoid organic solvents entirely. Can cyclodextrins help?

A4: Yes, cyclodextrins are an excellent alternative for improving aqueous solubility without the use of organic co-solvents. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble molecules, like 3-(morpholinomethyl)indole, forming a water-soluble inclusion complex[8][9].

Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with good water solubility and low toxicity, making it suitable for many biological applications[10].

Protocol 3: Solubilization using Hydroxypropyl-β-cyclodextrin (HP-β-CD)

Objective: To prepare an aqueous solution of 3-(morpholinomethyl)indole using HP-β-CD.

Materials:

• 3-(morpholinomethyl)indole powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Your desired aqueous buffer

• Vortex mixer and/or sonicator

• Magnetic stirrer and stir bar

Procedure:

• Prepare HP-β-CD Solution:

  • Dissolve HP-β-CD in your aqueous buffer to create a stock solution. Concentrations can range from 1% to 40% (w/v) depending on the required level of solubilization. A 10% solution is a good starting point.

• Complexation:

  • Slowly add the 3-(morpholinomethyl)indole powder to the stirring HP-β-CD solution.

  • Allow the mixture to stir for several hours (or overnight) at room temperature to facilitate the formation of the inclusion complex.

  • Gentle warming or sonication can be used to expedite the process.

• Filtration:

  • After the incubation period, filter the solution through a 0.22 µm filter to remove any undissolved compound.

  • The resulting clear filtrate is your working solution of the 3-(morpholinomethyl)indole:HP-β-CD complex.

Considerations:

• The stoichiometry of the complex (i.e., the ratio of drug to cyclodextrin) should be determined experimentally for optimal efficiency.

• Dilution of a cyclodextrin-complexed solution can sometimes lead to dissociation of the complex and precipitation of the drug. It is important to confirm the stability of your final working solution.

Summary of Solubilization Strategies

Method	Pros	Cons	Best For
pH Adjustment	Simple, cost-effective, avoids organic solvents.	Risk of compound degradation at low pH; may alter biological activity.	Applications where a lower pH is tolerated and does not interfere with the experimental system.
Co-solvents	Highly effective for a wide range of compounds; good for high-concentration stocks.	Potential for solvent-induced toxicity or artifacts in biological assays; risk of precipitation upon dilution.	High-throughput screening and in vitro assays where the final solvent concentration can be controlled.
Cyclodextrins	Avoids organic solvents; can improve stability; generally low toxicity.	May not be effective for all compounds; can be more expensive; potential for dissociation upon dilution.	Formulations for cell culture and in vivo studies where organic solvents must be minimized or avoided.

References

• National Center for Biotechnology Information (2022). PubChem Compound Summary for CID 8083, Morpholine. Retrieved from [Link]

• Williams, R. (n.d.). pKa Data Compiled by R. Williams. Retrieved from [Link]

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 21477, 3-(Morpholinomethyl)indole. Retrieved from [Link]

• BenchChem (2025). Technical Support Center: degradation pathways of 2,3-Bis(3-indolylmethyl)indole under acidic conditions.
• Massey, I. J. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Expert opinion on drug discovery, 1(1), 31–36.

• Domainex (n.d.). Turbidimetric (Kinetic) Solubility Assay. Retrieved from [Link]

• BenchChem (2025). Application Notes and Protocols for Dissolving Poorly Soluble Compounds for In-Vivo Studies.
• Worthen, D. R. (2018). General Techniques for Preparing Formulations of Poorly Water-Soluble Compounds.
• Loftsson, T., & Brewster, M. E. (2010). Cyclodextrins as pharmaceutical excipients. Pharmaceutical technology, 34(3), 42.
• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. Molecules. (2022).
• Popielec, A., & Loftsson, T. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Polymers, 15(16), 3387.

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• 3. enamine.net [enamine.net]
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Technical Support Center: Reducing Side Products in 3-(Morpholinomethyl)indole Mannich Reactions

Welcome to the technical support center for the synthesis of 3-(morpholinomethyl)indole. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the Mannich reaction of indole, formaldehyde, and morpholine. Here, we will delve into the common challenges, provide detailed troubleshooting protocols, and explain the mechanistic rationale behind these recommendations to help you minimize side product formation and maximize the yield and purity of your target compound.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis of 3-(morpholinomethyl)indole.

Q1: My reaction is yielding a significant amount of an insoluble white solid. What is it and how can I prevent its formation?

A1: The insoluble white solid is most likely bis(indolyl)methane (BIM), a common byproduct in the Mannich reaction of indoles.[1][2] BIM is formed when a second molecule of indole reacts with the electrophilic iminium ion or the Mannich base product itself. This side reaction is often favored by strongly acidic conditions and higher temperatures.

To minimize BIM formation:

• Control Stoichiometry: Use a slight excess of formaldehyde and morpholine to ensure the indole is consumed in the desired reaction.

• Temperature Control: Maintain a low reaction temperature, ideally between 0 °C and room temperature.[3][4]

• Choice of Acid: Use a milder acid catalyst, such as acetic acid, or a Lewis acid like zinc chloride, which has been shown to be effective at lower temperatures.[4][5]

Q2: I'm observing another spot on my TLC close to my product. What could this be?

A2: This could be a gramine-type byproduct. Gramine is 3-(dimethylaminomethyl)indole, and while you are using morpholine, analogous structures can form.[3][6] More broadly, this could be an N-substituted product or a product of a double Mannich reaction, especially if there are impurities in your starting materials or if the reaction conditions are not optimized.[7]

To address this:

• Ensure Purity of Reagents: Use high-purity indole, formaldehyde, and morpholine.

• Optimize Reaction Time: Monitor the reaction closely by TLC. Over-extending the reaction time can sometimes lead to the formation of more byproducts.

• Purification: Careful column chromatography can often separate these closely related byproducts.

Q3: Why is my overall yield of 3-(morpholinomethyl)indole consistently low?

A3: Low yields can be attributed to several factors beyond side product formation:

• Incomplete Reaction: The reaction may not be going to completion. This could be due to insufficient reaction time, low temperature, or a deactivated catalyst.

• Degradation: Indoles can be sensitive to harsh conditions.[8] Strong acids and high temperatures can lead to polymerization or decomposition of the starting material or product.

• Workup Losses: The Mannich base product is polar and can have some water solubility, leading to losses during aqueous workup.

To improve your yield:

• Optimize Catalyst: Screen different acid catalysts and their concentrations.

• Solvent Choice: The choice of solvent can influence reaction rates and selectivity. Protic solvents like ethanol or aprotic solvents like THF or DMF can be effective.[8]

• Workup Procedure: Minimize aqueous washes and consider back-extracting the aqueous layers with an organic solvent to recover any dissolved product.

Troubleshooting Guides

This section provides detailed experimental protocols and the scientific reasoning behind them to help you systematically troubleshoot and optimize your reaction.

Guide 1: Minimizing Bis(indolyl)methane (BIM) Formation

The formation of BIM is a common challenge. The following protocol is designed to suppress this side reaction.

Experimental Protocol: Low-Temperature, Mild-Acid Catalyzed Mannich Reaction

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add indole (1.0 eq).

• Solvent and Cooling: Add a suitable solvent such as ethanol or THF. Cool the mixture to 0 °C in an ice bath.

• Reagent Addition:

  • In a separate flask, pre-mix formaldehyde (1.1 eq, as a 37% aqueous solution) and morpholine (1.1 eq).

  • Slowly add this mixture dropwise to the cooled indole solution over 15-20 minutes.

• Catalyst Addition: Add a mild acid catalyst, such as glacial acetic acid (0.5-1.0 eq), dropwise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by TLC. Allow the reaction to slowly warm to room temperature if the reaction is sluggish at 0 °C.

• Workup: Once the indole is consumed, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Causality and Rationale

• Low Temperature: Reduces the rate of the competing BIM formation, which generally has a higher activation energy than the desired Mannich reaction.[4]

• Mild Acid: Acetic acid is sufficient to catalyze the formation of the electrophilic iminium ion from formaldehyde and morpholine without being harsh enough to promote the acid-catalyzed reaction of the Mannich product with another indole molecule.[5]

• Controlled Addition: Slow, dropwise addition of the formaldehyde/morpholine mixture maintains a low concentration of the reactive iminium ion, further disfavoring the bimolecular side reaction to form BIM.

Guide 2: Enhancing Selectivity and Yield

This guide provides a systematic approach to optimizing various reaction parameters to improve the yield and selectivity for 3-(morpholinomethyl)indole.

Parameter Optimization Table

Parameter	Condition A (Baseline)	Condition B (Optimized)	Rationale for Optimization
Temperature	Room Temperature	0 °C to Room Temperature	Lower temperatures disfavor the formation of byproducts like BIM.[4]
Catalyst	Strong Acid (e.g., HCl)	Mild Acid (e.g., Acetic Acid) or Lewis Acid (e.g., ZnCl₂)	Strong acids can promote side reactions and degradation.[4][5]
Stoichiometry	1:1:1 (Indole:Formaldehyde:Morpholine)	1:1.1:1.1 (Indole:Formaldehyde:Morpholine)	A slight excess of the amine and aldehyde drives the reaction to completion and consumes the indole, preventing it from participating in side reactions.
Solvent	Acetic Acid	Ethanol, THF, or DMF	While acetic acid can act as both a solvent and a catalyst, using a co-solvent can offer better temperature control and solubility.[8]

Reaction Mechanism and Side Product Formation

Understanding the underlying reaction pathways is crucial for effective troubleshooting.

Reaction Pathway Diagram

The following diagram illustrates the desired reaction pathway to 3-(morpholinomethyl)indole and the competing pathway leading to the formation of bis(indolyl)methane (BIM).

Caption: Desired vs. side reaction pathways in the Mannich reaction of indole.

The key to a successful synthesis lies in favoring the "Desired Pathway" by manipulating the reaction conditions as outlined in the troubleshooting guides. The formation of the electrophilic iminium ion is a critical first step.[6][9] Indole, being an electron-rich heterocycle, then attacks this iminium ion, preferentially at the C3 position, to form the desired Mannich base.[5][6] However, if conditions are too harsh or if there is an excess of indole, a second molecule of indole can displace the morpholine group from the product or react with the iminium ion to form the highly stable and often insoluble bis(indolyl)methane.[1][10]

References

• Chemistry Notes. (2022, February 9). Mannich reaction: Promising Mechanism. [Link]

• Testbook. (n.d.). Mannich Reaction Mechanism: Learn Example, Step by Step Mechanism. [Link]

• ResearchGate. (n.d.). Synthesis and characterization of bis(indolyl)methanes, tris(indolyl)methanes and new diindolylcarbazolylmethanes mediated by Zeokarb-225, a novel, recyclable, eco-benign heterogenous catalyst | Request PDF. [Link]

• MDPI. (2024, July 8). Synthesis, characterization, and antibacterial activity of novel bis(indolyl)methanes sourced from biorenewable furfurals using gluconic acid aqueous solution (GAAS) as a sustainable catalyst. [Link]

• Chemistry Learner. (n.d.). Mannich reaction: Definition, Examples, and Mechanism. [Link]

• SlideShare. (n.d.). Synthesis and Chemistry of Indole. [Link]

• MDPI. (2023, November 23). Polyaromatic Bis(indolyl)methane Derivatives with Antiproliferative and Antiparasitic Activity. [Link]

• Baghdad Science Journal. (n.d.). Synthesis of New Mannich Bases from Indole Derivatives. [Link]

• Arkivoc. (2022). Mannich reactions of activated 4,6-dimethoxyindoles. [Link]

• Science. (2024, April 10). Biosynthesis of the allelopathic alkaloid gramine in barley by a cryptic oxidative rearrangement. [Link]

• PMC. (2022, December 14). A Convenient One-Pot Synthesis of Bis(indolyl)methane Derivatives and Evaluation of Their Nematicidal Activity against the Root Knot Nematode Meloidogyne incognita. [Link]

• Journal of Pharmaceutical and Biological Sciences. (n.d.). Recent Advancement in the Green Synthesis of Bis(indolyl) Methane via One-pot Multicomponent Condensation Strategy – A Mini Review. [Link]

• Wikipedia. (n.d.). Mannich reaction. [Link]

• ResearchGate. (n.d.). Optimization of the Mannich reaction | Download Scientific Diagram. [Link]

• Chemistry LibreTexts. (2023, January 22). Mannich Reaction. [Link]

• Indian Academy of Sciences. (n.d.). Mannich reaction: A versatile and convenient approach to bioactive skeletons. [Link]

• Taylor & Francis Online. (2009, April 1). An efficient synthesis of bis(indolyl)methanes and evaluation of their antimicrobial activities. [Link]

• HETEROCYCLES. (1993). MANNICH REACTIONS OF INDOLES WITH DICHLOROMETHANE AND SECONDARY AMINES UNDER HIGH PRESSURE. [Link]

• PubMed. (2021, February 15). Synthesis, design, and assessment of novel morpholine-derived Mannich bases as multifunctional agents for the potential enzyme inhibitory properties including docking study. [Link]

• Organic Chemistry Portal. (n.d.). Indole synthesis. [Link]

• PMC. (n.d.). Rational Design and Synthesis of 3-Morpholine Linked Aromatic-Imino-1H-Indoles as Novel Kv1.5 Channel Inhibitors Sharing Vasodilation Effects. [Link]

• ResearchGate. (n.d.). Efficient and Practical Synthesis of Mannich Bases Related to Gramine Mediated by Zinc Chloride. [Link]

• ACS Publications. (2014, March 17). Optimization of Chemical Functionalities of Indole-2-carboxamides To Improve Allosteric Parameters for the Cannabinoid Receptor 1 (CB1). [Link]

• RSC Publishing. (n.d.). Controlling selectivity in N-heterocycle directed borylation of indoles. [Link]

• PubMed. (2010, May 25). Controlling stereoselectivity in the aminocatalytic enantioselective Mannich reaction of aldehydes with in situ generated N-carbamoyl imines. [Link]

• ResearchGate. (n.d.). Advances in Mannich‐type Reactions Based on the Classification of Compounds with Activated α‐H. [Link]

• JOCPR. (n.d.). Simple and efficient synthesis of bis(indolyl)methanes by using NiSO4.6H2O. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions on the reaction of indole and 2-benzylidenemalononitrile a. [Link]

• RSC Publishing. (n.d.). Efficient, rapid synthesis of bis(indolyl)methane using ethyl ammonium nitrate as an ionic liquid. [Link]

• ResearchGate. (n.d.). (PDF) ChemInform Abstract: Synthesis and Biological Activity of Functionalized Indole-2-carboxylates, Triazino- and Pyridazino-indoles. [Link]

• American Chemical Society. (n.d.). Gramine (Molecule of the Month for October 2011). [Link]

• ACS Publications. (2012, March 5). Indoles in Multicomponent Processes (MCPs). [Link]

• ResearchGate. (2025, April 2). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. [Link]

• PMC. (2025, April 17). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. [Link]

• Bentham Science. (n.d.). Synthesis of Medicinally Important Indole Derivatives: A Review. [Link]

• PMC. (2022, August 21). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 1). [Link]

• PubChem. (n.d.). 3-(Morpholinomethyl)indole. [Link]

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• 2. Synthesis, characterization, and antibacterial activity of novel bis(indolyl)methanes sourced from biorenewable furfurals using gluconic acid aqueous ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03905J [pubs.rsc.org]
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Technical Support Center: Stability and Handling of 3-(Morpholinomethyl)indole

Welcome to the Technical Support Center for 3-(morpholinomethyl)indole . As a gramine derivative (an indole Mannich base), this compound is a highly versatile building block in drug discovery and synthetic chemistry. However, its specific chemical architecture makes it uniquely susceptible to environmental degradation.

This guide is designed for researchers and assay developers to understand the mechanistic causes of its instability, troubleshoot common storage issues, and implement self-validating protocols for long-term experimental reproducibility.

The Chemical Causality of Instability

To understand how to store 3-(morpholinomethyl)indole, one must understand its reactivity. The compound is an indole Mannich base . Under specific conditions—particularly in the presence of protic solvents, mild acids, or heat—the morpholine nitrogen becomes protonated.

This protonation transforms the morpholine moiety into an excellent leaving group. The subsequent C–N bond cleavage generates a highly reactive electrophilic intermediate known as an indole-3-methide (or vinylogous iminium ion) [1]. Once formed, this intermediate rapidly reacts with nucleophiles in the solvent or dimerizes with other indole molecules, leading to irreversible degradation and the formation of complex oligomers. Furthermore, the electron-rich indole ring is highly susceptible to photo-oxidation when exposed to ambient light [2].

Mechanistic pathway of 3-(morpholinomethyl)indole degradation via C-N bond cleavage.

Troubleshooting & FAQs

Q: My powder has turned from off-white to a pink or light brown color. Is it still usable? A: Indole derivatives are notoriously light-sensitive and prone to photo-oxidation, which generates highly colored oxindole byproducts [3]. A slight color change often represents less than 1-2% degradation by mass, but it indicates that the structural integrity is compromised. Action: Do not discard immediately, but you must run an LC-MS or HPLC purity check before using it in sensitive biological assays or catalytic reactions.

Q: Can I prepare my stock solutions in water or methanol for long-term storage? A: Absolutely not. Protic solvents like water and methanol facilitate the protonation of the morpholine group. This accelerates the C–N bond cleavage described above. Stock solutions must be prepared in strictly anhydrous, aprotic solvents (e.g., dry DMSO or DMF) [1].

Q: I am seeing multiple unexpected peaks in my LC-MS after storing the compound in solution for a week. What are they? A: You are likely observing degradation products. The intact molecule should show a primary mass peak at m/z 217.1 [M+H]+ . If you see higher mass peaks (e.g., m/z ~247 or >400), the indole-3-methide intermediate has likely formed and subsequently dimerized into diindolylmethane derivatives, or reacted with trace nucleophiles in your solvent.

Q: Does freezing and thawing the DMSO stock solution affect stability? A: Yes. Repeated freeze-thaw cycles introduce atmospheric moisture (water) into the hygroscopic DMSO. This water acts as a protic trigger for degradation. Always aliquot stock solutions into single-use vials before freezing.

Quantitative Stability Profile

The following table summarizes the expected stability of 3-(morpholinomethyl)indole under various storage conditions. Note: "Stable" is defined as maintaining >95% chromatographic purity.

Storage State	Temperature	Light Exposure	Solvent Environment	Estimated Shelf Life	Primary Degradation Risk
Solid Powder	-20°C	Dark	Dessicated	> 12 - 24 Months	None (Optimal Condition)
Solid Powder	4°C	Dark	Dessicated	~ 6 Months	Slow thermal degradation
Solid Powder	25°C (RT)	Ambient Light	Ambient Humidity	< 1 Month	Photo-oxidation (turns pink/brown)
Solution	-80°C	Dark	Anhydrous DMSO	~ 3 - 6 Months	Trace moisture accumulation
Solution	25°C (RT)	Dark	Aqueous Buffer (pH < 7)	< 24 Hours	Rapid C-N cleavage / Dimerization

Experimental Protocols

To ensure a self-validating system where degradation is actively prevented and monitored, adhere to the following methodologies.

Protocol A: Preparation and Storage of Anhydrous Stock Solutions

Objective: Prevent moisture-induced C-N cleavage during solvation and storage.

• Equilibration: Remove the sealed vial of solid 3-(morpholinomethyl)indole from the -20°C freezer. Crucial Step: Allow the vial to sit at room temperature for at least 30 minutes before opening. Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder.

• Solvent Preparation: Purge anhydrous DMSO (≥99.9% purity, stored over molecular sieves) with dry nitrogen or argon gas for 5 minutes to displace dissolved oxygen.

• Dissolution: Dissolve the powder in the prepared DMSO to achieve your desired stock concentration (e.g., 10 mM or 50 mM). Vortex gently until completely clear.

• Aliquoting: Immediately divide the stock solution into single-use amber microcentrifuge tubes (e.g., 20 µL to 50 µL per tube) to protect from light and prevent freeze-thaw cycles.

• Flash Freezing: Flash-freeze the aliquots in liquid nitrogen.

• Long-Term Storage: Transfer the frozen aliquots to a -80°C freezer.

Optimal workflow for the preparation and long-term storage of stock solutions.

Protocol B: Purity Verification via LC-MS

Objective: Validate the structural integrity of the compound prior to critical assays.

• Sample Prep: Dilute a 1 µL aliquot of the DMSO stock into 999 µL of LC-MS grade Acetonitrile (do not use water/methanol mixtures for the sample vial to prevent degradation while waiting in the autosampler).

• Chromatography: Use a C18 reverse-phase column. Run a fast gradient (e.g., 5% to 95% Acetonitrile in Water with 0.1% Formic Acid over 5 minutes) to minimize the time the compound spends in the acidic aqueous mobile phase.

• Detection & Validation:

  • Monitor UV absorbance at 280 nm (characteristic for indoles).

  • Extract the ion chromatogram (EIC) for m/z 217.1 [M+H]+.

  • Pass Criteria: The peak corresponding to m/z 217.1 must account for >95% of the total UV area. The absence of late-eluting broad peaks (dimers) confirms the stock is intact.

References

• Bohus, M., et al. "Synthesis of Indole-Coupled KYNA Derivatives via C–N Bond Cleavage of Mannich Bases." Molecules, MDPI. Available at:[Link]

• Cole-Parmer. "Material Safety Data Sheet - Gramine, 99%." Available at:[Link]

Reference Data & Comparative Studies

Mass spectrometry comparative analysis of indole Mannich bases

High-Resolution Mass Spectrometry Comparative Analysis of Indole Mannich Bases: A Guide to Structural Elucidation

As a Senior Application Scientist, I frequently encounter a recurring challenge in drug discovery and synthetic chemistry: the precise structural elucidation of indole Mannich bases. These compounds are highly valued pharmacophores (exhibiting potent anticancer and antimicrobial properties), but their inherent chemical nature makes them notoriously difficult to analyze. The aminomethyl linkage that defines a Mannich base is highly susceptible to thermal degradation and in-source fragmentation.

This guide objectively compares the primary mass spectrometry (MS) modalities used for these compounds, explains the causality behind their gas-phase behavior, and provides a self-validating experimental protocol to ensure absolute trustworthiness in your analytical data.

Comparative Overview of MS Modalities

When selecting an analytical platform for indole Mannich bases, the ionization energy and the thermal footprint of the introduction system dictate the success of the analysis.

• ESI-Q-TOF MS/MS (The Gold Standard): Electrospray Ionization (ESI) is a "soft" ionization technique that perfectly suits the labile nature of Mannich bases. It preserves the intact protonated molecule [M+H]+ , while the Quadrupole Time-of-Flight (Q-TOF) analyzer provides sub-ppm mass accuracy for collision-induced dissociation (CID) fragments[1]. This is critical for distinguishing isobaric isomers in complex biological matrices.

• EI-GC-MS (The Classical Challenge): Electron Impact (EI) at 70 eV is highly energetic, often resulting in the complete absence of the molecular ion [M]+ due to rapid α -cleavage[2]. More critically, the high temperatures of the GC inlet routinely induce thermal retro-Mannich degradation. Analysts often mistake the resulting artifact peaks (the original indole and the free amine) for the intact molecule. Analysis via GC-MS strictly requires prior chemical derivatization.

• MALDI-TOF MS (The High-Throughput Alternative): While excellent for rapid library screening, MALDI is fundamentally limited for small indole Mannich bases (typically 250–450 Da) because matrix-derived cluster ions heavily obscure the low m/z region, leading to severe signal interference.

Figure 1: Comparative analytical workflows for ESI-Q-TOF MS/MS versus EI-GC-MS analysis.

Mechanistic Insights: Gas-Phase Fragmentation Pathways

To confidently assign structures, we must understand why specific fragments form. When subjected to CID in an ESI-MS/MS workflow, protonated indole Mannich bases undergo highly predictable gas-phase rearrangements[3].

The primary site of lability is the C-N bond of the aminomethyl linker. Cleavage here proceeds via a gas-phase retro-Mannich-type mechanism. Depending on the relative proton affinities of the resulting fragments, the charge will localize to yield either an indole-3-methylium cation or a protonated secondary amine [2].

Upon the application of higher collision energies, the indole core itself undergoes a well-documented ring contraction. This is characterized by the diagnostic neutral loss of hydrogen cyanide (HCN, 27 Da)[4]. Observing this specific HCN elimination is a definitive hallmark of indole ring fragmentation, allowing analysts to rapidly confirm the presence of the indole core[3][4].

Figure 2: Characteristic collision-induced dissociation (CID) fragmentation pathways.

Quantitative Data & Performance Comparison

The following tables summarize the operational metrics and diagnostic ions critical for evaluating these compounds.

Table 1: Comparative Performance of MS Modalities for Indole Mannich Bases

Modality	Ionization Softness	Intact [M+H]+ Detection	Structural Elucidation	Matrix Interference	Thermal Degradation Risk
ESI-Q-TOF	High	Excellent (>95% abundance)	High (Exact mass MS/MS)	Low	None (Room temp LC)
EI-GC-MS	Low (Hard)	Poor (Often absent)	Moderate (Library matching)	Low	High (Requires derivatization)
MALDI-TOF	Moderate	Good	Low (MS1 only typically)	High (<500 Da)	Low

Table 2: Diagnostic MS/MS Product Ions (ESI+)

Fragment Type	Typical Neutral Loss	Structural Origin	Causality / Mechanism
Retro-Mannich Cleavage	Variable (Amine dependent)	Indole-3-methylium ion	Cleavage of the weak aminomethyl C-N bond due to low activation energy.
Indole Ring Contraction	−27 Da (HCN)	Indole core fragmentation	High-energy CID forces ring opening and elimination of stable HCN gas[4].
Alkyl Radical Loss	−15 Da ( CH3∙​ )	Substituted amines/indoles	Radical ejection from branched aliphatic chains or methoxy groups.

Self-Validating Experimental Protocol: UHPLC-ESI-Q-TOF MS/MS

To ensure absolute trustworthiness, a protocol cannot simply list steps; it must include internal checks to prevent false data. This workflow actively prevents the misidentification of in-source degradation products as true metabolites or synthesis products.

Step 1: Sample Preparation & Stability Check

• Action: Prepare a 1 µg/mL dilution of the analyte in H2​O /Acetonitrile (50:50) maintained at 4°C.

• Causality: Mannich bases can slowly revert to their constituent indole and amine in protic solvents at room temperature. Cold preparation arrests this equilibrium.

Step 2: Chromatographic Separation

• Action: Utilize a sub-2 µm C18 column. Mobile Phase A: H2​O

  • 0.1% Formic Acid; Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Causality: Formic acid is critical. It provides the abundant protons necessary to ensure complete protonation of the basic amine nitrogen, maximizing ESI+ efficiency without causing the severe ion suppression typically seen with Trifluoroacetic acid (TFA).

Step 3: In-Source Fragmentation Validation (The Self-Validating Step)

• Action: Before running the analytical batch, infuse the standard and ramp the Declustering Potential (or Fragmentor Voltage) from 50V to 150V. Monitor the ratio of the intact [M+H]+ to the primary retro-Mannich fragment in the MS1 scan.

• Causality: If the voltage is too high, the C-N bond will break in the source before reaching the collision cell. Set the voltage to the highest value that maintains >95% intact [M+H]+ signal. This guarantees that all fragments observed in the MS/MS spectra are strictly generated in the collision cell.

Step 4: Data-Dependent Acquisition (DDA)

• Action: Set the MS1 survey scan ( m/z 100–1000) to trigger MS/MS on the top 3 most intense precursor ions. Apply a Collision Energy (CE) ramp of 15–45 eV.

• Causality: A CE ramp ensures that both the low-energy pathways (C-N bond cleavage) and the high-energy pathways (indole ring opening and HCN loss) are captured simultaneously in a single, rich composite spectrum[1].

References

• Kihel, A., Ahbala, M., Sdassi, H., Sir, H., Mouzdahir, A. and Bauchat, P. "Study of Mass Spectra of Some Indole Derivatives." American Journal of Analytical Chemistry, 2016.4

• "Characterizing the electrospray ionization mass spectral fragmentation pattern of indole derivatives synthesized from 2-keto glycosides." Journal of Mass Spectrometry, 2005. 3

• Fuchslueger, U., Socher, G., Grether, H. J., Grasserbauer, M. "Capillary supercritical fluid chromatography/mass spectrometry of phenolic mannich bases with dimethyl ether modified ethane as the mobile phase." Analytical Chemistry, 1999. 2

• "Fragmentation Pathway of Synthetic Cannabinoids with an Indole/Indazole-3-Carboxamide Structure Bearing a 1-Carbamoylpropyl Group Using UPLC-Q-TOF MS." Anal Chim Acta, 2014. 1

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• 4. Study of Mass Spectra of Some Indole Derivatives [scirp.org]

A Researcher's Guide to Indole-3-Acetic Acid Precursors: A Comparative Analysis of 3-(morpholinomethyl)indole and Other Key Synthetic Intermediates

For researchers, scientists, and drug development professionals, the synthesis of Indole-3-Acetic Acid (IAA), a pivotal molecule in both plant biology and pharmaceutical research, is a frequent necessity. The choice of precursor is a critical decision that influences yield, purity, and the overall efficiency of the synthetic route. This guide provides an in-depth technical comparison of 3-(morpholinomethyl)indole and other common IAA precursors, supported by experimental data and detailed protocols to inform your selection process.

Introduction to Indole-3-Acetic Acid and its Precursors

Indole-3-acetic acid (IAA) is the most abundant and physiologically active auxin in plants, regulating a vast array of developmental processes from cell elongation and division to root initiation and fruit development.[1] Beyond its role as a phytohormone, the indole-3-acetic acid scaffold is a valuable building block in the synthesis of a wide range of biologically active compounds. The de novo synthesis of IAA can be achieved from several precursors, each with its own set of advantages and disadvantages. This guide will focus on the chemical synthesis of IAA from four key precursors: 3-(morpholinomethyl)indole, Gramine, Indole-3-acetonitrile (IAN), and Indole-3-acetamide (IAM), with a brief discussion of Tryptophan as a biological precursor.

The Precursors: A Head-to-Head Comparison

The selection of an appropriate precursor for IAA synthesis is contingent on factors such as commercial availability, cost, reaction conditions, and desired yield. Here, we compare the performance of 3-(morpholinomethyl)indole with its more established counterparts.

3-(morpholinomethyl)indole: A Mannich Base with Untapped Potential

3-(morpholinomethyl)indole is a Mannich base derived from indole, formaldehyde, and morpholine.[2] Its structural similarity to gramine, another well-known Mannich base and IAA precursor, suggests a similar reaction pathway for its conversion to IAA. This would involve a nucleophilic substitution at the methylene carbon, displacing the morpholine group.

Plausible Reaction Pathway:

The conversion of 3-(morpholinomethyl)indole to IAA would likely proceed in two steps:

• Cyanation: Reaction with a cyanide salt (e.g., NaCN or KCN) to form indole-3-acetonitrile. The morpholine group acts as a leaving group.

• Hydrolysis: Acidic or basic hydrolysis of the resulting nitrile to yield indole-3-acetic acid.

dot ```dot graph "3-morpholinomethylindole_to_IAA" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

}

Caption: Experimental workflow for the synthesis of IAA from Gramine.

Step 1: Synthesis of Indole-3-acetonitrile from Gramine

• Materials:

  • Gramine

  • Sodium cyanide (NaCN)

  • Dimethylformamide (DMF)

  • Methyl iodide (CH₃I)

  • Methanol

  • Water

  • Ice

• Procedure:

  • In a round-bottom flask, suspend gramine and sodium cyanide in methanol.

  • Add dimethylformamide and water to the suspension with stirring.

  • Carefully add methyl iodide dropwise to the mixture.

  • Reflux the reaction mixture for 4 hours.

  • After cooling to room temperature, remove the methanol under reduced pressure.

  • Pour the residue into ice water and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield crude indole-3-acetonitrile. The product can be further purified by recrystallization or chromatography.

Step 2: Hydrolysis of Indole-3-acetonitrile to Indole-3-acetic acid

• Materials:

  • Indole-3-acetonitrile

  • Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

  • Water

  • Hydrochloric acid (HCl)

  • Ice

• Procedure:

  • To a solution of indole-3-acetonitrile, add an aqueous solution of potassium hydroxide (e.g., 20%).

  • Heat the mixture under reflux for 5 hours.

  • Cool the reaction mixture to room temperature and acidify with hydrochloric acid to a pH of approximately 2-3.

  • The precipitated indole-3-acetic acid is collected by vacuum filtration.

  • Wash the solid with cold water and dry under vacuum to obtain the final product.

[3]#### Protocol 2: Synthesis of Indole-3-Acetic Acid from Indole-3-acetonitrile (Base-Catalyzed Hydrolysis)

This protocol describes a direct, one-step conversion of IAN to IAA.

dot

Caption: Experimental workflow for the synthesis of IAA from IAN.

• Materials:

  • 3-Indoleacetonitrile (IAN)

  • Ethanol (70%)

  • Sodium Hydroxide (NaOH) solution (15%)

  • Hydrochloric Acid (HCl), dilute

  • Deionized water

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve 3-indoleacetonitrile in 70% ethanol.

  • Add a 15% aqueous solution of sodium hydroxide.

  • Heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture and remove the ethanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any non-acidic impurities.

  • Acidify the aqueous layer to a pH of 2-3 with dilute hydrochloric acid.

  • Collect the precipitated indole-3-acetic acid by vacuum filtration, wash with cold water, and dry.

The choice of a precursor for the synthesis of indole-3-acetic acid is a critical step that can significantly impact the efficiency and outcome of the process. While 3-(morpholinomethyl)indole presents a theoretically viable option due to its structural analogy to gramine, the lack of direct experimental data on its conversion to IAA makes it a less established choice for routine synthesis.

For researchers seeking a reliable and well-documented method, gramine offers a solid two-step route with good overall yields. However, for those prioritizing a more streamlined synthesis with potentially higher yields, indole-3-acetonitrile and indole-3-acetamide are excellent one-step alternatives, with the choice between them often dictated by precursor availability and cost. Tryptophan remains the cornerstone of biological IAA production but is generally less practical for direct chemical synthesis in a laboratory setting.

This guide provides the necessary technical information and experimental frameworks to assist researchers in making an informed decision on the most suitable precursor for their specific synthetic needs in the pursuit of indole-3-acetic acid and its derivatives.

References

• Spaepen, S., Vanderleyden, J., & Remans, R. (2007). Indole-3-acetic acid in microbial and microorganism-plant signaling. FEMS Microbiology Reviews, 31(4), 425-448. [Link]

• Frankenberger, W. T., & Arshad, M. (1995).

• Duca, D., Lorv, J., Patten, C. L., Rose, D., & Glick, B. R. (2014). Indole-3-acetic acid in plant-microbe interactions. Antonie van Leeuwenhoek, 106(1), 85-125. [Link]

• Fu, S. F., et al. (2015). Characterization and synthesis of indole-3-acetic acid in plant growth promoting Enterobacter sp. RSC Advances, 5(117), 96256-96263. [Link] 1[5]1. Ali, B., et al. (2018). The Distribution of Tryptophan-Dependent Indole-3-Acetic Acid Synthesis Pathways in Bacteria Unraveled by Large-Scale Genomic Analysis. Genes, 9(5), 249. [Link] 1[6]2. Shao, Y., et al. (2015). Indole-3-Acetic Acid in Burkholderia pyrrocinia JK-SH007: Enzymatic Identification of the Indole-3-Acetamide Synthesis Pathway. Frontiers in Microbiology, 6, 1373. [Link] 1[7]3. Sirisena, D. M., et al. (2021). Indole-3-Acetic Acid Is Synthesized by the Endophyte Cyanodermella asteris via a Tryptophan-Dependent and -Independent Way and Mediates the Interaction with a Non-Host Plant. Journal of Fungi, 7(3), 205. [Link] 1[2]4. Al-Hourani, B. J. (2011). Synthesis and Characterization of Some New Morpholine Derivatives. Baghdad Science Journal, 8(3), 734-741. [Link] 1[8]5. El-Gendy, M. A., et al. (2023). Synthetic applications of biologically important Mannich bases: An updated review. Journal of the Indian Chemical Society, 100(3), 100913. [Link] 1[9]6. Uncu, B., et al. (2021). Synthesis, design, and assessment of novel morpholine-derived Mannich bases as multifunctional agents for the potential enzyme inhibitory properties including docking study. Archiv der Pharmazie, 354(4), e2000350. [Link] 1[10]7. Mondal, S., & Giri, S. (2023). Recent advances in biological applications of mannich bases — An overview. Future Journal of Pharmaceutical Sciences, 9(1), 1-19. [Link] 1[11]8. Akter, T., et al. (2023). Synthesis of Antifungal Heterocycle-Containing Mannich Bases: A Comprehensive Review. Molecules, 28(22), 7545. [Link] 1[12]9. Ito, H., et al. (2018). Nucleophilic substitution reaction in indole chemistry: 1-methoxy-6-nitroindole-3-carbaldehyde as a versatile building block for. Tetrahedron, 74(40), 5898-5907. [Link] 2[13]0. Matsumoto, K., Uchida, T., & Hashimoto, H. (1993). MANNICH REACTIONS OF INDOLES WITH DICHLOROMETHANE AND SECONDARY AMINES UNDER HIGH PRESSURE. Heterocycles, 36(10), 2215-2218. [Link] 2[14]1. ResearchGate. (2016). Suggest a 3-step synthesis of (3-indolyl)acetic acid from Gramine?[Link] 2[15]2. Ji, S. J., et al. (2011). Improved synthesis of 3-(dialkylaminomethyl)-indole in acetic acid aqueous solution under ultrasound irradiation. Ultrasonics Sonochemistry, 18(1), 333-335. [Link] 2[16]3. Wikipedia. (2023). Sommelet–Hauser rearrangement. [Link] 2[17]4. Al-Azzawi, A. M. J. (2012). Synthesis of New Mannich Bases from Indole Derivatives. Baghdad Science Journal, 9(4), 717-725. [Link]

• Zhao, Y. (2012). Auxin biosynthesis and its role in plant development. Annual Review of Plant Biology, 63, 49-64. [Link]

• Woodward, A. W., & Bartel, B. (2005). Auxin: regulation, action, and interaction. Annals of Botany, 95(5), 707-735. [Link]

• Kowalczyk, M., & Sandberg, G. (2001). Quantitative analysis of indole-3-acetic acid metabolites in Arabidopsis. Plant Physiology, 127(4), 1845-1853. [Link]

• Kai, K., et al. (2007). Quantitative analysis of indole-3-acetic acid metabolites in Arabidopsis. Phytochemistry, 68(13), 1759-1767. [Link]

• Ljung, K., Bhalerao, R. P., & Sandberg, G. (2001). Sites and homeostatic control of auxin biosynthesis in Arabidopsis during vegetative growth. The Plant Journal, 28(4), 465-474. [Link]

• Normanly, J. (2010). Approaching cellular and molecular resolution of auxin biosynthesis and metabolism. Cold Spring Harbor Perspectives in Biology, 2(4), a001594. [Link]

• Mano, Y., & Nemoto, K. (2012). The pathway of auxin biosynthesis in plants. Journal of Experimental Botany, 63(8), 2853-2872. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. The Distribution of Tryptophan-Dependent Indole-3-Acetic Acid Synthesis Pathways in Bacteria Unraveled by Large-Scale Genomic Analysis [mdpi.com]
• 7. Frontiers | Indole-3-Acetic Acid in Burkholderia pyrrocinia JK-SH007: Enzymatic Identification of the Indole-3-Acetamide Synthesis Pathway [frontiersin.org]
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Spectroscopic validation of 3-(morpholinomethyl)indole reaction intermediates

Title: Spectroscopic Validation of 3-(Morpholinomethyl)indole Reaction Intermediates: A Comparative Guide for Process Analytical Technology (PAT)

Executive Summary & Mechanistic Context

The synthesis of 3-(morpholinomethyl)indole—a critical gramine analog and versatile intermediate in the development of tryptophan derivatives and pharmaceutical active ingredients—relies on a classic multicomponent Mannich reaction. The reaction proceeds via the condensation of indole, formaldehyde, and morpholine.

From a process chemistry perspective, the critical challenge lies in validating and tracking the transient iminium ion intermediate . Because this electrophilic species is moisture-sensitive and highly reactive, traditional offline sampling (which requires quenching and dilution) often fails to capture accurate kinetic profiles, leading to an incomplete understanding of reaction pathways and the potential for off-target bis-indole byproducts.

To achieve a self-validating, robust process, drug development professionals must implement Process Analytical Technology (PAT). This guide objectively compares the performance of In-situ ATR-FTIR (ReactIR) , Continuous-Flow Benchtop NMR , and Offline High-Field NMR for the real-time spectroscopic validation of these intermediates.

Fig 1: Mechanistic pathway of the Mannich reaction yielding 3-(morpholinomethyl)indole.

Comparative Analysis of Spectroscopic Modalities

When selecting an analytical modality for intermediate validation, the choice dictates the balance between temporal resolution (speed) and structural elucidation (specificity).

In-situ ATR-FTIR (ReactIR)

In-situ Fourier Transform Infrared Spectroscopy (FTIR) utilizes an Attenuated Total Reflectance (ATR) probe inserted directly into the reactor[1].

• The Causality of Detection: FTIR is highly sensitive to changes in dipole moments. As the reaction progresses, the carbonyl stretch of formaldehyde (~1700 cm⁻¹) disappears, while the transient C=N stretch of the iminium intermediate emerges at ~1640–1660 cm⁻¹.

• Performance: Excellent for capturing rapid kinetic data (sub-second resolution) but lacks the structural specificity needed if solvent or amine bending modes overlap with the target peaks.

Continuous-Flow Benchtop NMR (60–100 MHz)

Benchtop NMR brings nuclear magnetic resonance out of the core facility and into the fume hood. By hooking the reactor to a continuous-flow loop, researchers can monitor the reaction in real-time[2].

• The Causality of Detection: Unlike IR, NMR provides direct structural proof. The iminium intermediate exhibits distinct deshielded methylene protons (δ 3.5–4.5 ppm) that clearly differentiate it from the starting morpholine and the final product.

• Performance: While lower in resolution than high-field systems, modern benchtop NMR avoids the systematic errors associated with non-hyperpolarised signals and eliminates the need for cryogenic liquids[3]. Continuous-flow methods yield high data density, though spin-lattice relaxation ( T1​ ) times must be accounted for to ensure quantitative accuracy[2].

Offline High-Field NMR (400+ MHz)

The traditional gold standard. Aliquots are removed, quenched, and analyzed.

• Performance: Unmatched spectral resolution and sensitivity. However, the time delay between sampling and analysis means highly transient iminium intermediates may degrade before detection, skewing kinetic models.

Quantitative Comparison Matrix

Feature	In-situ ATR-FTIR (ReactIR)	Flow Benchtop NMR (60-100 MHz)	Offline High-Field NMR (400+ MHz)
Primary Analyte Signal	C=N stretch (1640-1660 cm⁻¹)	Methylene ¹H (δ 3.5-4.5 ppm)	Comprehensive ¹H / ¹³C mapping
Temporal Resolution	< 5 seconds	1 - 5 minutes	Hours (Offline bottleneck)
Structural Specificity	Moderate (Prone to overlap)	High (Direct proton mapping)	Very High (Unambiguous)
Intermediate Capture	Excellent (Real-time)	Good (Flow-dependent)	Poor (Quenching required)
Capital Expenditure	Medium	Medium-High	Very High

Self-Validating Experimental Workflows

To ensure scientific integrity, a dual-modality approach (PAT Workflow) is recommended. By coupling the kinetic speed of FTIR with the structural proof of Flow-NMR, the system becomes self-validating: the concentration curves generated by IR must mathematically mirror the proton integration curves generated by NMR.

Fig 2: Parallel Process Analytical Technology (PAT) workflow for real-time intermediate validation.

Protocol A: In-situ FTIR Kinetic Profiling

• Preparation: Insert the ATR-FTIR probe into a 100 mL jacketed reactor. Establish a solvent background spectrum using glacial acetic acid or ethanol at the target reaction temperature (e.g., 25°C).

• Reagent Addition: Add indole (1.0 eq) and morpholine (1.2 eq). Initiate continuous scanning (1 scan every 15 seconds, 8 cm⁻¹ resolution)[1].

• Initiation: Dropwise addition of aqueous formaldehyde (1.2 eq, 37% w/w).

• Data Extraction: Monitor the 1650 cm⁻¹ band for the formation of the iminium intermediate. Use the second derivative of the spectra to resolve overlapping amine/amide bands and plot the relative concentration over time.

Protocol B: Continuous-Flow Benchtop NMR Monitoring

• Flow Loop Setup: Connect the reactor to a 60 MHz benchtop NMR spectrometer via a PTFE capillary loop. Use a peristaltic pump to circulate the reaction mixture at 2.0 mL/min. Causality Note: The flow rate must be optimized. If the fluid moves too fast, the nuclear spins will not have sufficient time to polarize in the external magnetic field, leading to signal attenuation[2].

• Shimming & Locking: Utilize a permanent capillary lock system (e.g., D₂O or external lock) to maintain field stability without requiring deuterated reaction solvents.

• Acquisition: Acquire 1D ¹H spectra continuously (e.g., 4 scans per time point, 10-second repetition time to allow for complete T1​ relaxation).

• Validation: Integrate the transient multiplet at δ ~4.0 ppm (iminium methylene) and the product singlet at δ 3.6 ppm (indole-CH₂-morpholine). Cross-reference the appearance/disappearance rates with the FTIR data to confirm intermediate half-life.

Conclusion

For the spectroscopic validation of 3-(morpholinomethyl)indole intermediates, relying solely on offline high-field NMR introduces critical blind spots due to the transient nature of the iminium ion. In-situ ATR-FTIR provides the necessary temporal resolution to capture the exact moment of intermediate formation, while Benchtop Flow-NMR provides the unambiguous structural proof required for regulatory and mechanistic validation[1][2]. Implementing both in a parallel PAT framework creates a self-validating data ecosystem, drastically reducing optimization time in pharmaceutical process development.

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